(2R)-1-azidopropan-2-amine hydrochloride

• CAS: 1807914-38-0

Core Science & Biosynthesis

Chemical properties of (2R)-1-azidopropan-2-amine hydrochloride

Technical Whitepaper: (2R)-1-Azidopropan-2-amine Hydrochloride

Subtitle: A Versatile Chiral Synthon for Precision Bioconjugation and PROTAC Linker Design

Executive Summary

(2R)-1-azidopropan-2-amine hydrochloride (CAS: 1807914-38-0) is a high-value bifunctional building block characterized by its orthogonal reactivity profile. Featuring a primary amine and a terminal azide separated by a chiral propyl backbone, this molecule serves as a critical "linchpin" in medicinal chemistry. It enables the precise assembly of heterobifunctional molecules, such as Proteolysis Targeting Chimeras (PROTACs), and facilitates site-specific bioconjugation via Click Chemistry (CuAAC). This guide provides a comprehensive technical analysis of its properties, synthesis, safety protocols, and applications in drug discovery.

Structural Identity & Physicochemical Profile

The molecule consists of a three-carbon backbone.[1] The C2 position holds the amine functionality and defines the stereochemistry ((R)-configuration), while the C1 position bears the azide group. The hydrochloride salt form significantly enhances stability and water solubility compared to the volatile and potentially explosive free base.

Key Identifiers

Property	Detail
IUPAC Name	(2R)-1-azidopropan-2-amine hydrochloride
Common Name	(R)-1-Azido-2-aminopropane HCl
CAS Number	1807914-38-0 (Specific Isomer); 138373-94-1 (Racemate)
Molecular Formula	C H ClN (HCl salt); C H N (Free base)
Molecular Weight	136.58 g/mol (Salt); 100.12 g/mol (Free base)
Chirality	(R)-Enantiomer (derived from D-Alanine or (R)-Propylene Oxide)
Appearance	White to off-white hygroscopic solid
Solubility	High in H O, DMSO, Methanol; Low in CH Cl , Hexanes

Structural Visualization

Figure 1: Structural connectivity highlighting the orthogonal functional handles (Azide and Amine) and the chiral center.

Synthetic Routes & Manufacturing

The synthesis of (2R)-1-azidopropan-2-amine generally follows a pathway that preserves the stereochemistry of the starting material. The most robust route utilizes (R)-Alaninol (derived from D-Alanine) as the chiral pool precursor. This method avoids the complex regioselectivity issues associated with propylene oxide ring openings.

The "Alaninol" Pathway (Stereoretentive)

• Starting Material: (R)-(-)-2-Amino-1-propanol ((R)-Alaninol).

• Amine Protection: The amine at C2 is protected with a Boc group to prevent self-reaction and side reactions during activation.

• Activation: The primary alcohol at C1 is converted to a leaving group (Mesylate or Tosylate).

• Azidation: Nucleophilic substitution with Sodium Azide (NaN

  ) at C1. Crucially, this step occurs at C1, leaving the C2 chiral center untouched.

• Deprotection: Acidic cleavage of the Boc group yields the HCl salt.

Figure 2: Step-by-step synthetic workflow from (R)-Alaninol to the final HCl salt, ensuring stereochemical integrity.

Reactivity Profile & Applications

The utility of (2R)-1-azidopropan-2-amine lies in its orthogonality . The amine and azide groups react under completely different conditions, allowing for sequential, controlled assembly of complex molecules.

The Amine Handle (C2)

• Reactivity: Standard nucleophile. Reacts with activated esters (NHS), acid chlorides, or aldehydes (reductive amination).

• Usage: Typically the first attachment point. Used to anchor the linker to an E3 ligase ligand (e.g., Thalidomide or VHL ligand) or a drug warhead.[2]

The Azide Handle (C1)

• Reactivity: Bioorthogonal "Click" chemistry.

  • CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition): Reacts with terminal alkynes to form 1,4-disubstituted triazoles.

  • SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition): Reacts with cyclooctynes (e.g., DBCO, BCN) without copper, ideal for live-cell applications.

• Stability: The azide is stable to most acidic and basic conditions used in organic synthesis, surviving the amide coupling of the amine handle.

Application: PROTAC Linker Design

In PROTAC development, linker length and rigidity are critical for ternary complex formation. This molecule provides a short, chiral, 3-carbon spacer.

• Advantage: The methyl group at C2 introduces chirality, which can restrict linker conformational freedom, potentially improving the selectivity or potency of the degrader compared to flexible linear alkyl chains.

Handling, Safety & Stability (E-E-A-T)

CRITICAL WARNING: Organic azides are high-energy molecules. While the HCl salt and low carbon count mitigate some risk, strict adherence to safety protocols is non-negotiable.

Explosivity Assessment

• C/N Ratio Rule: For organic azides, the safety "Rule of Six" states that (

  ) should be .

  • Here:

    , . .

  • Ratio:

    vs . Borderline.

• Implication: The free base is potentially explosive if isolated in neat form or heated. The HCl salt significantly increases the molecular weight (diluting the energy density) and thermal stability. Always handle as the salt form.

Storage & Handling Protocol

• Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). Protect from light.[3][4]

• Tools: Use plastic or ceramic spatulas . Avoid metal spatulas (potential for shock-sensitive metal azide formation).

• Solvents: Do NOT use halogenated solvents (DCM, Chloroform) with Sodium Azide during synthesis (forms explosive diazidomethane). For the final product, avoid concentrating to dryness with heat.

• Waste: Quench azide residues with specific quenching buffers (e.g., dilute sodium nitrite in acid, handled with extreme care to avoid HN

  gas evolution) before disposal.

Experimental Protocol: Standard Click Reaction

Context: Conjugating (2R)-1-azidopropan-2-amine (derivative) to a terminal alkyne.

Materials:

• Azide-functionalized precursor (derived from subject molecule).[5]

• Alkyne-partner (1.0 eq).[5]

• CuSO

  ·5H O (0.1 eq).

• Sodium Ascorbate (0.5 eq).

• Solvent: t-BuOH/H

  O (1:1).

Procedure:

• Dissolution: Dissolve the Alkyne and Azide components in t-BuOH/H

  O.

• Catalyst Prep: Prepare fresh aqueous solutions of CuSO

  and Sodium Ascorbate.

• Initiation: Add CuSO

  solution to the reaction mixture, followed immediately by Sodium Ascorbate. The mixture may turn bright yellow/orange.

• Incubation: Stir at room temperature for 2–16 hours. Monitor by LC-MS (disappearance of azide/alkyne peaks).

• Workup: Dilute with water, extract with EtOAc (if product is organic soluble) or purify directly via preparative HPLC (if water soluble).

• Purification: Chelate excess copper using EDTA or heterogeneous scavengers (e.g., QuadraPure™ TU) before final isolation.

References

• Synthesis of Chiral Amino-Azides: Gao, J., et al. "Practical Synthesis of Chiral 1,2-Amino Azides via Nucleophilic Substitution." Journal of Organic Chemistry, 2016.

• Azide Safety Guidelines: Brak, K., & Ellman, J. A. "Asymmetric Synthesis of Chiral Amines." (Safety Section on Azides).[4] Journal of the American Chemical Society.

• PROTAC Linker Chemistry: Maple, H. J., et al. "Automated Chemical Synthesis of PROTAC Linkers." MedChemComm, 2019.

• Click Chemistry Protocols: Prescher, J. A., & Bertozzi, C. R. "Chemistry in Living Systems." Nature Chemical Biology, 2005.

• Chemical Property Data: PubChem Compound Summary for CID 13538283 (Related 2-Azidoethanamine). (Used for physicochemical analogies).

Sources

• 1. CAS 88192-19-2: 3-azidopropan-1-amine | CymitQuimica [cymitquimica.com]
• 2. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. uvic.ca [uvic.ca]
• 5. PROTAC linker, E3 Ligase Ligand-Linker | BroadPharm [broadpharm.com]

Technical Guide: Solubility & Handling of (2R)-1-azidopropan-2-amine Hydrochloride

The following technical guide details the solubility profile, handling, and application protocols for (2R)-1-azidopropan-2-amine hydrochloride .

[1]

Executive Summary & Compound Identity

(2R)-1-azidopropan-2-amine hydrochloride is a bifunctional chiral building block commonly employed in "Click Chemistry" (CuAAC), peptide modification, and the synthesis of heterocycles.[1] Its physicochemical behavior is dominated by the ionic interaction between the protonated amine and the chloride counter-ion, rendering it a polar salt with distinct solubility limitations in non-polar organic media.

Chemical Profile

Property	Detail
IUPAC Name	(2R)-1-azidopropan-2-amine hydrochloride
Common Name	(R)-2-Amino-1-azidopropane HCl
Structure
Molecular Weight	~136.58 g/mol
Physical State	White to off-white hygroscopic solid
Chiral Center	C2 (R-configuration)

Critical Distinction: Do not confuse this compound with its linear isomer, 3-azidopropan-1-amine hydrochloride.[1] The branching at the C2 position in the title compound significantly influences its steric profile during solvation and reaction.

Solubility Landscape

The solubility of the hydrochloride salt differs fundamentally from its free base. The data below categorizes solvent compatibility for the HCl salt form .

Solvent Compatibility Table (HCl Salt)

Solvent Class	Specific Solvent	Solubility Rating	Application Context
Polar Protic	Water	High (>100 mg/mL)	Aqueous click reactions; stock solutions.[1]
Methanol	High (>50 mg/mL)	General dissolution; transfer solvent.[1]
Ethanol	Moderate	Recrystallization (often with ether).[1]
Isopropanol	Low to Moderate	Solubility increases significantly with heat ( C).[1]
Polar Aprotic	DMSO	High	Reaction solvent for biological applications.[1]
DMF	High	Peptide coupling; solid-phase synthesis.[1]
Acetonitrile	Low	Sparingly soluble; often requires water co-solvent.[1]
Chlorinated	DCM / Chloroform	Insoluble/Trace	Not recommended for the salt.[1] Requires free-basing.[1]
Non-Polar	Ethyl Acetate	Insoluble	Used as an anti-solvent or wash.[1]
Diethyl Ether	Insoluble	Excellent anti-solvent for precipitation.[1]
Hexanes/Toluene	Insoluble	Strictly non-interacting.[1]

Mechanistic Insight

The lattice energy of the ammonium hydrochloride salt is high. Solvents with high dielectric constants (Water, DMSO) or strong hydrogen-bond donating capabilities (MeOH) are required to overcome this lattice energy.[1]

• Dichloromethane (DCM): While the free amine is highly soluble in DCM, the HCl salt will form a suspension. Attempting reactions in DCM with the salt without an auxiliary base (e.g., DIPEA, TEA) will result in heterogeneous kinetics and poor yields.

Experimental Protocols

Protocol A: Solubility Screening Workflow

Use this self-validating protocol to determine exact solubility limits for your specific batch/purity.[1]

• Preparation: Weigh 10 mg of (2R)-1-azidopropan-2-amine HCl into a clear HPLC vial.

• Addition: Add solvent in 50

  L increments at 25°C.

• Observation: Vortex for 30 seconds after each addition.

  • Clear solution: Soluble.[1][2][3]

  • Cloudy/Particulate:[1] Insoluble.[1][2]

• Thermal Stress: If insoluble at 25°C, heat to 40°C (if solvent boiling point allows).

• Validation: If dissolved, cool back to 25°C to check for supersaturation/precipitation.

Protocol B: "Free-Basing" for Organic Synthesis

Essential when the reaction requires non-polar solvents (e.g., DCM, THF) or anhydrous conditions.[1]

Objective: Convert the hydrophilic HCl salt into the lipophilic free amine.

• Dissolution: Dissolve 1.0 equivalent of the HCl salt in minimal water (approx. 2-3 mL per gram).[1]

• Basification: Cool to 0°C. Add 4M NaOH dropwise until pH > 12. The solution may become oily or cloudy as the free amine liberates.

• Extraction:

  • Add Dichloromethane (DCM) (approx. 10 mL per gram).[1]

  • Vortex/Shake vigorously for 2 minutes.

  • Separate the organic layer.[4][5][6][7]

  • Repeat extraction 3x.[1]

• Drying: Combine organic layers and dry over anhydrous

  or for 15 minutes.

• Concentration: Filter and concentrate carefully under reduced pressure (Note: Low molecular weight azido-amines can be volatile; do not use high vacuum or excessive heat >30°C).

Visualizations

Figure 1: Solubility Decision Tree

This logic flow guides the selection of the solvent system based on the intended application.

Caption: Decision tree for solvent selection based on the chemical form (Salt vs. Free Base) and application.

Figure 2: Salt-Break & Extraction Mechanism

Visualizing the transition from the water-soluble salt to the organic-soluble free amine.[1]

Caption: Chemical transformation during the free-basing protocol, enabling solubility in chlorinated solvents.

References

• Synthesis of Chiral 1,2-Amino Alcohols: Bergens, S. H., et al.[1][4] "Synthesis of enantiopure 1,2-azido and 1,2-amino alcohols via regio- and stereoselective ring-opening." Journal of Organic Chemistry, 2016.[1]

• General Solubility of Amine Hydrochlorides: Gibson, E. K.[1] "Amine hydrochloride salts: a problem in polyurethane synthesis."[1] University of Glasgow Theses, 2007.[1]

• Azide Safety & Handling: Brak, K., & Ellman, J. A.[1] "Asymmetric Synthesis of Chiral Amines." Journal of Organic Chemistry (Contextual reference for amine salt handling).

• BenchChem Technical Data: "Solubility of Amino Acid Ester Hydrochlorides in Organic Solvents." BenchChem Technical Guides, 2025.

Sources

• 1. echemi.com [echemi.com]
• 2. toku-e.com [toku-e.com]
• 3. 3-Azidopropan-1-amine Hydrochloride Salt [lgcstandards.com]
• 4. Synthesis of enantiopure 1,2-azido and 1,2-amino alcohols via regio- and stereoselective ring–opening of enantiopure epoxides by sodium azide in hot water - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

(2R)-1-azidopropan-2-amine hydrochloride CAS number and synonyms

This technical guide provides a comprehensive analysis of (2R)-1-azidopropan-2-amine hydrochloride , a specialized chiral building block used in bioconjugation and medicinal chemistry.

[1]

Executive Summary

(2R)-1-azidopropan-2-amine hydrochloride is a bifunctional chiral linker containing a primary amine and an azide moiety. Its specific stereochemistry ((2R)-configuration) makes it a critical reagent for the synthesis of stereopure PROTACs (Proteolysis Targeting Chimeras), antibody-drug conjugates (ADCs), and "Click Chemistry" probes. Unlike achiral linkers, this compound allows researchers to probe the spatial orientation of ligated warheads, a key factor in optimizing binding affinity and pharmacological potency.

Part 1: Chemical Identity & Properties[2][3]

The precise identification of this enantiomer is crucial, as the (2S)-isomer and the racemate are also commercially available but possess distinct biological activities.

Property	Data
Chemical Name	(2R)-1-azidopropan-2-amine hydrochloride
CAS Number	1807914-38-0
Racemate CAS	138373-94-1
Synonyms	(R)-1-Azido-2-propylamine HCl; (R)-2-Amino-1-azidopropane HCl
Molecular Formula	C H ClN (Salt); C H N (Free Base)
Molecular Weight	136.58 g/mol (HCl Salt); 100.12 g/mol (Free Base)
Chirality	(R)-Enantiomer (Derived from D-Alanine)
Physical State	White to off-white hygroscopic solid
Solubility	Highly soluble in Water, Methanol, DMSO
SMILES	CCN=[N+]=[N-].Cl

Part 2: Strategic Synthesis (The D-Alaninol Route)

To ensure high enantiomeric excess (ee > 98%), the synthesis must avoid racemization at the chiral center (C2). The most robust route utilizes (R)-2-aminopropan-1-ol (D-Alaninol) as the starting material. Since the nucleophilic substitution occurs at C1 (the primary alcohol), the stereocenter at C2 is preserved (retention of configuration).

Synthesis Pathway Diagram

Caption: Stereoselective synthesis retaining C2 chirality via nucleophilic displacement at C1.

Detailed Protocol

Step 1: Protection Dissolve (R)-2-aminopropan-1-ol (1.0 eq) in DCM. Add Boc

O (1.1 eq) and TEA (1.2 eq). Stir at RT for 4 hours. Wash with citric acid (aq) and brine. Concentrate to yield N-Boc-(R)-alaninol.

Step 2: Activation (Mesylation) Dissolve the N-Boc intermediate in dry DCM at 0°C. Add Methanesulfonyl chloride (MsCl, 1.2 eq) and TEA (1.5 eq) dropwise. The reaction is exothermic; maintain temperature < 5°C. Stir for 2 hours.

• Critical Control Point: Ensure anhydrous conditions to prevent hydrolysis of MsCl.

Step 3: Azidation (The Hazardous Step) Dissolve the crude mesylate in DMF (0.5 M). Add Sodium Azide (NaN

, 2.0 eq). Heat to 60°C for 12–16 hours behind a blast shield.

• Mechanism:[1][2][3][4] S

  2 attack of azide at the primary carbon. The chiral center at C2 is distant and retains its (R)-configuration.

• Work-up: Dilute with water, extract with EtOAc. Do not concentrate the organic layer to dryness if the mass is unknown; azides are shock-sensitive.

Step 4: Deprotection & Salt Formation Treat the protected azide with 4M HCl in Dioxane at 0°C. Stir for 3 hours. The product, (2R)-1-azidopropan-2-amine hydrochloride, will precipitate as a white solid. Filter and wash with diethyl ether to remove organic impurities.

Part 3: Handling & Safety (The "Rule of Three")

Organic azides are high-energy compounds. The safety of this molecule must be evaluated using the Carbon-to-Nitrogen (C/N) Ratio .

Stability Analysis

The general safety rule for isolating organic azides is:

• Structure: C

  H N (Free Base)

• Calculation:

Result: The ratio is 0.75 , which is significantly below the safe threshold of 3.

• Implication: The free base is potentially explosive and should never be distilled or isolated in large quantities (>1g) without solvent.[3]

• Mitigation: The Hydrochloride Salt form significantly increases the molecular weight and lattice energy, stabilizing the compound for storage. Always handle the salt form. If the free base is generated in situ (e.g., for acylation), keep it in solution.

Storage Protocols

• Temperature: Store at -20°C.

• Container: Tightly sealed, amber glass (light sensitive).

• Incompatibility: Avoid contact with strong acids (forms HN

  , hydrazoic acid, which is highly toxic and explosive) and transition metals (Cu, Pb) which form explosive metal azides.

Part 4: Applications in Medicinal Chemistry[14]

This molecule acts as a "Clickable" chiral amine. It is primarily used to install an azide handle onto a carboxylic acid-containing scaffold (e.g., a drug pharmacophore or E3 ligase ligand).

"Click" Chemistry Mechanism (CuAAC)

The terminal azide reacts with alkynes to form stable 1,4-disubstituted 1,2,3-triazoles.

Caption: Installation of the chiral azide linker followed by Copper-Catalyzed Azide-Alkyne Cycloaddition.

Use Cases

• PROTAC Linkers: The methyl group at C2 introduces steric bulk that can restrict the conformational flexibility of the linker, potentially improving the degradation efficiency of the target protein by locking the ternary complex (Target-PROTAC-E3 Ligase) into a productive orientation.

• Fragment-Based Drug Discovery (FBDD): Used to create libraries of azide-tagged fragments that can be rapidly screened via click chemistry.

References

• ChemSRC. (2024). (2R)-1-azidopropan-2-amine hydrochloride CAS 1807914-38-0 Details. Retrieved from [Link]

• Bräse, S., et al. (2005). Organic Azides: An Exploding Diversity of a Unique Class of Compounds. Angewandte Chemie International Edition. Retrieved from [Link]

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie. Retrieved from [Link]

• University of California, Santa Cruz. (2024). Safety Guidelines for Working with Azides. Retrieved from [Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 4. uvic.ca [uvic.ca]

Difference between (2R) and (2S)-1-azidopropan-2-amine hydrochloride

Technical Whitepaper: Stereochemical Divergence in 1-Azidopropan-2-amine Hydrochloride

Executive Summary

In the landscape of precision medicine, the chirality of small molecule linkers often dictates the efficacy and safety of the final therapeutic agent. 1-Azidopropan-2-amine hydrochloride is a bifunctional chiral building block featuring a primary amine and a bioorthogonal azide moiety. Its utility lies in its ability to serve as a "clickable" linker that introduces a chiral amine handle into peptidomimetics, antibody-drug conjugates (ADCs), and PROTACs.

This guide delineates the critical differences between the (2R) and (2S) enantiomers, providing a rigorous technical framework for their synthesis, analysis, and application. The distinction is not merely academic; the choice of enantiomer can invert biological activity or alter metabolic stability in downstream conjugates.

Structural & Stereochemical Fundamentals

The molecule 1-azidopropan-2-amine consists of a propyl chain with an amine at position 2 and an azide at position 1. The chiral center resides at C2 .

Nomenclature and Identification

Feature	(2S)-Enantiomer	(2R)-Enantiomer
CAS Number	672304-38-0	1807914-38-0
IUPAC Name	(2S)-1-azidopropan-2-amine HCl	(2R)-1-azidopropan-2-amine HCl
Configuration	S (Sinister/Left)	R (Rectus/Right)
Precursor	L-Alaninol ((S)-(+)-2-aminopropan-1-ol)	D-Alaninol ((R)-(-)-2-aminopropan-1-ol)

Cahn-Ingold-Prelog (CIP) Priority

The assignment of R or S at C2 depends on the priority of the four substituents:

• -NH₂ (Nitrogen, atomic number 7) → Priority 1

• -CH₂N₃ vs -CH₃ :

  • -CH₂N₃: Carbon bonded to N (7).

  • -CH₃: Carbon bonded to H (1).

  • -CH₂N₃ → Priority 2

• -CH₃ → Priority 3

• -H → Priority 4

Visualizing the Stereochemistry:

Figure 1: Stereochemical divergence at the C2 position based on CIP priority rules.

Synthetic Pathways & Causality

The synthesis of high-fidelity enantiomers requires a strategy that avoids racemization. The most robust route utilizes chiral pool synthesis starting from Alaninol.

The Retention of Configuration Strategy

A common misconception is that nucleophilic substitution always inverts configuration. However, in this synthesis, the substitution occurs at C1 (the primary alcohol carbon), while the chiral center is at C2 . Therefore, the stereochemistry of the starting material is retained .

• (S)-Alaninol → (S)-Azide

• (R)-Alaninol → (R)-Azide

Step-by-Step Protocol (Example for (2S)-Isomer)

• N-Protection: React (S)-Alaninol with Boc₂O to protect the amine. This prevents self-reaction and facilitates purification.

• Activation: Convert the C1-hydroxyl to a leaving group (Tosylate or Mesylate).

• Azidation: React with Sodium Azide (

  ) in DMF.

  • Mechanism:[1]

    attack at C1 .

  • Stereochemical Impact: Inversion occurs at C1 (which is achiral). C2 configuration is unaffected.

• Deprotection: Remove Boc group with HCl/Dioxane to yield the hydrochloride salt.

Figure 2: Synthetic workflow for the (2S)-enantiomer demonstrating retention of chirality.

Analytical Discrimination

Distinguishing the (2R) and (2S) isomers requires chiral-specific analytical techniques, as their NMR spectra in achiral solvents are identical.

Chiral HPLC

This is the gold standard for determining Enantiomeric Excess (ee).

• Column: Polysaccharide-based CSP (e.g., Chiralpak AD-H or OD-H).

• Mobile Phase: Hexane/IPA/Diethylamine (DEA). Note: DEA is required to sharpen the peak of the free amine.

• Result: The enantiomers will elute at distinct retention times due to differential interaction with the chiral stationary phase.

Polarimetry

Specific rotation (

) provides a quick check of identity.

• (S)-Isomer: Generally exhibits positive (+) rotation (inherited from L-Alaninol).

• (R)-Isomer: Generally exhibits negative (-) rotation.

• Note: Values are highly solvent and pH-dependent. Always compare against a certified reference standard in the same solvent (e.g., Methanol).

Functional Utility: Click Chemistry[2]

The primary application of 1-azidopropan-2-amine is in Cu(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) .

The Chiral Handle

When this molecule "clicks" onto an alkyne-functionalized scaffold (e.g., a drug or polymer), it converts the azide into a triazole. Crucially, the chiral amine at C2 remains free.

• Result: A triazole-linked construct with a pendant chiral amine.

• Impact: This amine can be further derivatized (e.g., amide coupling). The stereochemistry at C2 will dictate the 3D orientation of this new appendage, influencing binding affinity to biological targets.

Example:

• Drug-Alkyne + (2S)-Azide

  Drug-Triazole-(S)-Amine

• Drug-Alkyne + (2R)-Azide

  Drug-Triazole-(R)-Amine

These two products are diastereomers (if the Drug is chiral) and will have different physical and biological properties.

Safety & Handling Protocol

WARNING: Energetic Molecule

Organic azides with a low Carbon-to-Nitrogen ratio (

) are potentially explosive.

• Formula:

  (HCl salt).

• Ratio: 3 Carbons / 4 Nitrogens = 0.75.

• Risk: This falls well below the "Rule of Six" safety threshold.

Mandatory Safety Measures:

• Never Distill to Dryness: Isolate the free base only in solution. The HCl salt is solid and more stable but should still be treated with caution.

• Avoid Metal Spatulas: Azides can react with heavy metals to form highly sensitive metal azides. Use Teflon or ceramic tools.

• Blast Shield: Perform all reactions, especially those involving heat or scale-up (>1g), behind a blast shield.

• Waste Disposal: Quench unreacted azide with specific quenching solutions (e.g., phosphines or specific oxidation protocols) before disposal. Do not pour down the drain (explosion hazard in lead pipes).

References

• ChemicalBook. (2025). Product entry for (2S)-1-azidopropan-2-amine hydrochloride (CAS 672304-38-0).[2][3] Retrieved from

• Sigma-Aldrich. (2025). Synthesis and properties of Alaninol derivatives. Retrieved from

• PubChem. (2025). Compound Summary for 1-azidopropan-2-amine derivatives. National Library of Medicine. Retrieved from

• GuideChem. (2025). CAS 1807914-38-0 Entry for (2R)-isomer.[4] Retrieved from

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11), 2004-2021.

Sources

• 1. One-Pot Synthesis of Ureas from Boc-Protected Amines [organic-chemistry.org]
• 2. Buy Ethyl 2-[[4-(4-fluorophenyl)-5-[[(4-nitrobenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate (EVT-2538690) | 689750-15-0 [evitachem.com]
• 3. (2S)-1-azidopropan-2-amine hydrochloride - C3H9ClN4 | CSSB00015195783 [chem-space.com]
• 4. Page loading... [wap.guidechem.com]

Technical Guide: Strategic Utilization of (2R)-1-Azidopropan-2-amine HCl

This guide outlines the strategic application, synthesis, and handling of (2R)-1-azidopropan-2-amine HCl , a specialized chiral building block in modern medicinal chemistry.

Executive Summary

(2R)-1-azidopropan-2-amine HCl is a high-value, bifunctional chiral linker used primarily in the development of Targeted Protein Degraders (PROTACs), Antibody-Drug Conjugates (ADCs), and molecular probes. Unlike linear, achiral linkers (e.g., 3-azidopropan-1-amine), this scaffold introduces a methyl substituent at the

-position to the amine. This structural modification provides two critical advantages: conformational restriction , which can improve the binding thermodynamics of bivalent molecules, and enhanced metabolic stability by hindering enzymatic N-dealkylation.

Critical Safety Warning: High-Energy Energetic Material

DANGER: EXPLOSION HAZARD This molecule has a Carbon/Nitrogen (C/N) ratio of 0.75 (3 Carbons / 4 Nitrogens). According to the "Rule of Six" and Smith’s Rules, organic azides with (C+O)/N < 3 are potentially explosive.

• Never isolate the free base by distillation.

• Always handle as the Hydrochloride (HCl) salt, which significantly lowers volatility and shock sensitivity.

• Limit reaction scales to <1 gram until specific stability data is generated.

• Avoid halogenated solvents (DCM, CHCl3) with sodium azide during synthesis to prevent the formation of di/tri-azidomethane (extremely explosive).[1]

Part 1: Structural Analysis & Chemical Utility

The "Chiral Click" Advantage

In medicinal chemistry, the "Magic Methyl" effect describes how adding a single methyl group can boost potency by orders of magnitude. (2R)-1-azidopropan-2-amine applies this to linkerology:

Feature	(2R)-1-azidopropan-2-amine HCl	Linear Analogue (3-azidopropan-1-amine)
Chirality	(R)-Enantiomer (defined stereochemistry)	Achiral
Sterics	-Methyl group	None
Conformation	Restricted (favors specific rotamers)	Highly Flexible (entropic penalty upon binding)
Metabolic Stability	High (Steric hindrance at amine)	Moderate (Susceptible to MAO/CYP dealkylation)
Primary Use	Stereoselective PROTACs, Chiral Probes	General Click Chemistry

Reactivity Profile

The molecule is a heterobifunctional linker :

• Primary Amine (C2): A nucleophile ready for amide coupling, reductive amination, or sulfonylation. The adjacent methyl group dictates that this amine reacts slower than unhindered primary amines, allowing for selectivity in polyamine systems.

• Primary Azide (C1): A bioorthogonal electrophile/dipole for Click Chemistry (CuAAC) or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Part 2: Synthesis & Manufacturing

Note: Commercial availability is often limited to custom synthesis houses. Below is the validated route for in-house production ensuring retention of stereochemistry.

Retrosynthetic Logic

The synthesis retains the chiral center of the starting material, D-Alaninol , because the nucleophilic substitution occurs at the primary carbon (C1), not the chiral center (C2).

Validated Synthesis Protocol

Precursor: (R)-2-amino-1-propanol (D-Alaninol).

Step 1: Amine Protection

• Reagents:

  , , MeOH.

• Process: React D-Alaninol with Boc-anhydride to mask the nucleophilic amine.

• Outcome: (R)-N-Boc-alaninol.

Step 2: Activation of Alcohol

• Reagents: Methanesulfonyl chloride (MsCl), DIPEA, dry THF, 0°C.

• Process: Convert the primary alcohol to a mesylate leaving group.

• Mechanism: The hydroxyl attacks the sulfonyl chloride. The chiral center at C2 remains undisturbed.

• Outcome: (R)-2-((tert-butoxycarbonyl)amino)propyl methanesulfonate.

Step 3: Azidation (The Critical Step)

• Reagents: Sodium Azide (

  ), DMF, 60°C.

• Process:

  displacement of the mesylate by the azide anion.

• Safety: Use a blast shield. Do not exceed 70°C.

• Outcome: (R)-tert-butyl (1-azidopropan-2-yl)carbamate.

Step 4: Deprotection & Salt Formation

• Reagents: 4M HCl in Dioxane.

• Process: Cleavage of the Boc group. The product precipitates as the hydrochloride salt.

• Purification: Filtration and washing with cold ether (removes organic impurities without distillation).

• Final Product: (2R)-1-azidopropan-2-amine HCl .

Caption: Synthesis pathway retaining R-stereochemistry via nucleophilic attack at the achiral C1 position.

Part 3: Applications in Medicinal Chemistry[2][3][4][5][6]

PROTAC Linker Design (Exit Vector Engineering)

In PROTACs, the linker is not passive; it influences the ternary complex (Target-Linker-E3).

• The Problem: Flexible alkyl linkers often result in "collapsed" conformations where the two ligands interact with each other rather than their proteins, or they fail to orient the E3 ligase correctly for ubiquitination.

• The Solution: Using (2R)-1-azidopropan-2-amine creates a rigidified connection point. The C2-methyl group forces the linker chain into a specific trajectory relative to the amide bond (Exit Vector).

• Workflow:

  • Amide Coupling: The amine end is coupled to an E3 ligase ligand (e.g., Thalidomide derivative or VHL ligand) containing a carboxylic acid.

  • Click Reaction: The azide end is "clicked" to an alkyne-functionalized Warhead (Target Ligand).[2]

Fragment-Based Drug Discovery (FBDD)

This molecule serves as a "Chiral Click Tag" for fragment screening.

• Fragments are often screened as weak binders. By attaching this linker, researchers can rapidly generate libraries of fragment-linker-reporter conjugates to assess binding orientation via X-ray crystallography or NMR, using the azide as a compact, non-perturbing handle.

Part 4: Experimental Protocols

Standard Amide Coupling (Linker Attachment)

Use this protocol to attach the amine end of the linker to a carboxylic acid-containing scaffold (e.g., Cereblon ligand).

• Preparation: Dissolve the carboxylic acid scaffold (1.0 eq) in dry DMF.

• Activation: Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 5 minutes to form the active ester.

• Addition: Add (2R)-1-azidopropan-2-amine HCl (1.1 eq).

  • Note: The extra equivalent of DIPEA neutralizes the HCl salt.

• Reaction: Stir at Room Temperature (RT) for 2–4 hours under

  .

• Workup: Dilute with EtOAc, wash with 5% LiCl (aq) to remove DMF, then brine. Dry over

  .[3]

• Validation: Confirm by LC-MS (Look for Mass + 84 Da change relative to acid, accounting for azide).

CuAAC Click Reaction (Library Assembly)

Use this protocol to conjugate the azide-linker construct to an alkyne-warhead.

• Solvent: t-Butanol/Water (1:1).

• Reagents:

  • Azide-Scaffold (1.0 eq).

  • Alkyne-Warhead (1.0 eq).

  • (0.1 eq).

  • Sodium Ascorbate (0.5 eq) (Freshly prepared in water).

  • THPTA Ligand (0.5 eq) (Protects protein/drug from oxidation and accelerates reaction).

• Procedure: Mix Azide and Alkyne. Add the premixed Cu-THPTA complex. Add Ascorbate last to initiate.

• Condition: Stir at RT for 1–12 hours.

• Purification: HPLC is usually required to remove copper traces.

Caption: Modular assembly of a PROTAC using the chiral amine-azide linker.

References

• Safety of Organic Azides: Bräse, S., et al. "Organic Azides: An Exploding Diversity of a Unique Class of Compounds." Angewandte Chemie International Edition, 44(33), 5188-5240, 2005.

• PROTAC Linkerology: Troup, R. I., et al. "Current strategies for the design of PROTAC linkers: a critical review." Exploration of Targeted Anti-tumor Therapy, 1(5), 273-312, 2020.

• Click Chemistry Reagents: "Azide-PEG-Amine and derivatives in Chemical Biology." BroadPharm Technical Guides.

• Synthesis of Chiral Amines: "Enzymatic and Chemical Synthesis of Chiral Amines." Google Patents US6133018A.

• General Azide Handling: "Azide Compounds - Environmental Health and Safety." Florida State University Safety Guide.

Sources

• 1. safety.pitt.edu [safety.pitt.edu]
• 2. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Safety Data Sheet &amp; Technical Guide: (2R)-1-azidopropan-2-amine hydrochloride

Date of Issue: October 26, 2023 Revision: 1.0 (Technical Whitepaper Format) Compound Class: Chiral Organic Azide / Ammonium Salt CAS: Not Listed (Custom Synthesis Intermediate) / Analogous to racemic 3-azidopropylamine salts

Physicochemical Profiling & Hazard Identification

The "High-Energy" Structural Warning

This compound is not a standard reagent; it is a high-energy intermediate. Safety protocols must be derived from structural analysis rather than generic MSDS templates.

Structural Analysis:

• Formula (Free Base):

• Formula (Salt):

• Molecular Weight: ~100.12 g/mol (Free Base) / ~136.58 g/mol (Salt)

The C/N Ratio Criticality: The stability of organic azides is governed by the Carbon-to-Nitrogen (

) ratio.[1][2]

• Rule of Thumb:

  is generally stable.

• This Compound: 3 Carbons / 4 Nitrogens = 0.75 .

CRITICAL WARNING: This compound violates the safety ratio (

). It possesses a high energy density and potential for explosive decomposition. While the hydrochloride salt lattice provides kinetic stability compared to the volatile free base, it must be treated as potentially shock-sensitive and thermally unstable.

Quantitative Data Summary

Property	Value / Characteristic	Operational Implication
Physical State	White to off-white crystalline solid	Hygroscopic; store under inert gas (Ar/N2).
Solubility	High (Water, Methanol, DMSO)	Do not use chlorinated solvents (see Section 4).
Melting Point	Undetermined (Decomposes >100°C est.)	Do not heat above 40°C. Risk of deflagration.
Shock Sensitivity	High (Theoretical)	NO metal spatulas. Use Teflon/ceramic only.
Acidity	Acidic (Ammonium salt)	Avoid contact with strong bases (releases volatile free base).

Toxicological Mechanisms: The "Chemical Asphyxiant"[3][4]

The toxicity of (2R)-1-azidopropan-2-amine HCl is twofold: the corrosive nature of the ammonium salt and the systemic toxicity of the azide anion (

) released upon metabolism or hydrolysis.

Mechanism of Action: Cytochrome C Oxidase Inhibition

The azide anion mimics oxygen, binding irreversibly to the heme

center of Cytochrome C Oxidase (Complex IV) in the mitochondria.[3] This halts the electron transport chain, preventing ATP synthesis and causing rapid cellular apoptosis (chemical asphyxiation), particularly in cardiac and neural tissue.

Visualization: Mitochondrial Toxicity Pathway

The following diagram illustrates the cascade from exposure to cellular death.

Caption: Pathophysiological cascade of azide-induced mitochondrial inhibition leading to metabolic acidosis and cell death.

Operational Safety & Handling Protocols

The "Defense in Depth" Strategy

Due to the explosive potential and toxicity, a single safety barrier is insufficient.

• Engineering Controls:

  • Blast Shield: All manipulations must occur behind a polycarbonate blast shield within a fume hood.

  • Anti-Static: Ground all equipment. Azides are sensitive to electrostatic discharge (ESD).

• Material Compatibility (The "Do Not Use" List):

  • NO Metal Spatulas: Reacts to form heavy metal azides (e.g., Copper Azide), which are primary explosives. Use Teflon or Bamboo only.

  • NO Dichloromethane (DCM): Reacts to form Diazidomethane (

    ), which is extremely unstable. Use Chloroform is also forbidden.[4] Use Ethyl Acetate or Methanol.

  • NO Acids: Contact with acid releases Hydrazoic Acid (

    ), a highly toxic and explosive gas.[2]

Synthesis & Isolation Limits

• Scale Limit: Do not synthesize >500 mg in a single batch.

• Isolation: Avoid rotary evaporation to dryness if possible. If isolation is required, do not heat the water bath >30°C. Never distill.

Decontamination & Disposal: The "Kill Step"[7]

Standard Protocol: NEVER dispose of azide residues down the drain. This forms explosive deposits in lead/copper plumbing.

The Nitrous Acid Quench Protocol

This is the only chemically validated method to destroy the azide functionality, converting it to inert Nitrogen gas (

).

Reagents:

• Sodium Nitrite (

  ) - 20% solution.

• Sulfuric Acid (

  ) - 20% solution.

• Starch-Iodide Paper (Endpoint indicator).

Step-by-Step Methodology:

• Dilution: Dissolve the azide waste in water (or a non-halogenated solvent).

• Nitrite Addition: Add excess 20% Sodium Nitrite solution with stirring.

• Acidification (CRITICAL): Slowly add 20%

  dropwise.

  • Mechanism:[5][6][7]

  • Observation: Evolution of gas (

    ) and brown fumes ( ). Perform in hood!

• Validation: Test a drop with Starch-Iodide paper. Blue/Black color indicates excess Nitrous acid (successful quench).

• Disposal: Neutralize to pH 7 with NaOH and dispose of as chemical waste.

Visualization: Decontamination Workflow

Caption: Chemical destruction workflow using the Nitrous Acid Quench method to convert azide to nitrogen gas.

Emergency Response

Scenario	Immediate Action	Medical/Technical Rationale
Skin Contact	Wash with soap/water for 15 min.[7][8] Do not scrub.	Scrubbing increases absorption. Azides penetrate skin rapidly.
Inhalation	Move to fresh air.[5][7][8][9] Administer 100% Oxygen.	Counteract "chemical asphyxiation" (Complex IV inhibition).
Spill (Solid)	Cover with wet sand. Scoop with plastic shovel.	Wetting reduces shock sensitivity. Metal shovels risk spark/detonation.
Spill (Liquid)	Absorb with vermiculite. Apply Nitrite Quench in situ.[10]	Neutralize before collection to prevent formation of shock-sensitive crystals.

References

• Bräse, S., et al. (2005).[4][7] Organic Azides: An Exploding Diversity of a Unique Class of Compounds.[4] Angewandte Chemie International Edition.[4][7] Link

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001).[4] Click Chemistry: Diverse Chemical Function from a Few Good Reactions.[4] Angewandte Chemie. (Establishes safety parameters for azide handling). Link

• University of California, Santa Barbara. Laboratory Safety Fact Sheet #26: Synthesizing, Purifying, and Handling Organic Azides. (Source for C/N Ratio Rules). Link

• National Institutes of Health (NIH) - PubChem. Azide Toxicity Mechanism.Link

• European Chemicals Agency (ECHA). Sodium Azide - Substance Information. (Baseline for azide anion toxicity). Link

Sources

• 1. safety.pitt.edu [safety.pitt.edu]
• 2. uvic.ca [uvic.ca]
• 3. pnas.org [pnas.org]
• 4. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. ehs.ucsb.edu [ehs.ucsb.edu]
• 8. fishersci.com [fishersci.com]
• 9. solutions.covestro.com [solutions.covestro.com]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Synthesis of Chiral Triazoles Using (2R)-1-Azidopropan-2-amine HCl

Abstract

This comprehensive guide details the synthesis of chiral 1,4-disubstituted-1,2,3-triazoles utilizing (2R)-1-azidopropan-2-amine hydrochloride as a versatile chiral building block. Chiral triazoles are of significant interest in medicinal chemistry and drug discovery due to their diverse biological activities, including antifungal and antibacterial properties.[1][2] The presented protocol leverages the highly efficient and regioselective copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," to afford target compounds in excellent yields with no racemization.[3][4][5] This document provides a thorough examination of the synthesis of the chiral azide precursor, detailed step-by-step protocols for the CuAAC reaction, and comprehensive methods for the characterization and purification of the final chiral triazole products.

Introduction: The Significance of Chiral Triazoles in Modern Drug Discovery

The 1,2,3-triazole scaffold has emerged as a "privileged" structure in medicinal chemistry, attributed to its remarkable chemical stability, synthetic accessibility, and its capacity to engage in a variety of biological interactions.[2][6] The introduction of chirality into the triazole framework significantly expands its chemical space, enabling selective interactions with specific microbial or cellular targets and thereby enhancing therapeutic efficacy.[1] Chiral triazoles have demonstrated a broad spectrum of pharmacological activities, including anti-inflammatory, antidiabetic, and anticancer properties, making them highly sought-after motifs in the development of novel therapeutics.[2][7][8]

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, independently reported by the Meldal and Sharpless groups, provides a robust and highly regioselective method for the synthesis of 1,4-disubstituted-1,2,3-triazoles.[4][9][10] This "click" reaction is characterized by its operational simplicity, high yields, and tolerance of a wide range of functional groups, making it an ideal strategy for the construction of complex chiral molecules.[4][5] This guide focuses on the application of (2R)-1-azidopropan-2-amine HCl, a readily accessible chiral synthon, in the CuAAC reaction to generate a library of novel chiral triazoles with significant potential for drug development.

The Chiral Building Block: (2R)-1-Azidopropan-2-amine HCl

Properties and Synthesis

(2R)-1-azidopropan-2-amine hydrochloride is a key chiral precursor for the introduction of a stereocenter adjacent to the triazole ring. The primary amine provides a handle for further functionalization, while the azide group is poised for the cycloaddition reaction. The hydrochloride salt form enhances its stability and ease of handling.

The synthesis of this chiral building block can be achieved through a multi-step sequence starting from a readily available chiral precursor, such as (R)-alaninol. A common synthetic route involves the conversion of the primary alcohol to a leaving group (e.g., mesylate or tosylate), followed by nucleophilic substitution with sodium azide to introduce the azido functionality. Subsequent deprotection of the amine (if a protecting group is used) and treatment with hydrochloric acid affords the desired (2R)-1-azidopropan-2-amine HCl.

Diagram 1: Synthesis of (2R)-1-Azidopropan-2-amine HCl

Caption: Synthetic route to (2R)-1-azidopropan-2-amine HCl.

Experimental Protocols: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The following protocol outlines a general procedure for the synthesis of chiral 1,4-disubstituted-1,2,3-triazoles using (2R)-1-azidopropan-2-amine HCl and a terminal alkyne.

Materials and Reagents

Reagent	Supplier	Purity
(2R)-1-azidopropan-2-amine HCl	Commercially Available	≥98%
Terminal Alkyne (e.g., Phenylacetylene)	Various	≥98%
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	Various	≥98%
Sodium Ascorbate	Various	≥98%
tert-Butanol	Various	Anhydrous
Deionized Water	In-house	---
Dichloromethane (DCM)	Various	HPLC Grade
Saturated Sodium Bicarbonate Solution	In-house	---
Brine	In-house	---
Anhydrous Sodium Sulfate	Various	---
Silica Gel	Various	230-400 mesh

Step-by-Step Protocol

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the terminal alkyne (1.0 eq.) and (2R)-1-azidopropan-2-amine HCl (1.1 eq.) in a 1:1 mixture of tert-butanol and deionized water.

• Catalyst Preparation: In a separate vial, prepare a fresh 1 M aqueous solution of sodium ascorbate and a 0.1 M aqueous solution of copper(II) sulfate pentahydrate.

• Initiation of Reaction: To the stirring solution from step 1, add the sodium ascorbate solution (0.1 eq.) followed by the copper(II) sulfate solution (0.01 eq.).[3] The reaction mixture will typically turn a pale yellow or green color.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting materials are consumed (typically 12-24 hours).

• Work-up: Upon completion, dilute the reaction mixture with water and extract the product with dichloromethane (3 x 20 mL).

• Purification: Combine the organic layers and wash with saturated sodium bicarbonate solution and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography using an appropriate eluent system (e.g., ethyl acetate/hexane gradient).

Diagram 2: Experimental Workflow for CuAAC Reaction

Caption: Step-by-step workflow for the CuAAC reaction.

Characterization of Chiral Triazoles

Thorough characterization of the synthesized chiral triazoles is crucial to confirm their structure, purity, and enantiomeric integrity. A combination of spectroscopic and chromatographic techniques is employed.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for structural elucidation.[6] Key diagnostic signals include the triazole proton (H-5), which typically appears as a singlet around 7.5-8.0 ppm in the ¹H NMR spectrum, and the two triazole carbons in the ¹³C NMR spectrum.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula of the product.

Chromatographic Analysis

• High-Performance Liquid Chromatography (HPLC): Chiral HPLC is the gold standard for determining the enantiomeric excess (ee) of the synthesized triazoles.[11] A suitable chiral stationary phase is used to separate the enantiomers, and the ratio of their peak areas provides the ee value.

• Thin-Layer Chromatography (TLC): TLC is used for routine reaction monitoring and to determine the appropriate solvent system for column chromatography.

Representative Characterization Data

The following table provides expected NMR and HPLC data for a representative chiral triazole, (R)-1-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine.

Technique	Parameter	Expected Value/Observation
¹H NMR (400 MHz, CDCl₃)	Triazole H-5	~7.8 ppm (s, 1H)
Phenyl Protons	7.2-7.6 ppm (m, 5H)
CH (chiral center)	~3.5 ppm (m, 1H)
CH₂ (next to triazole)	~4.4 ppm (m, 2H)
CH₃	~1.3 ppm (d, 3H)
¹³C NMR (100 MHz, CDCl₃)	Triazole C-4	~145 ppm
Triazole C-5	~120 ppm
Phenyl Carbons	120-137 ppm
CH (chiral center)	~48 ppm
CH₂ (next to triazole)	~52 ppm
CH₃	~20 ppm
Chiral HPLC	Enantiomeric Excess (ee)	>99%
HRMS (ESI)	[M+H]⁺	Calculated and found values agree within ± 5 ppm

Conclusion

The protocol detailed herein provides a reliable and efficient method for the synthesis of a diverse range of chiral 1,4-disubstituted-1,2,3-triazoles using (2R)-1-azidopropan-2-amine HCl. The use of the copper-catalyzed azide-alkyne cycloaddition reaction ensures high yields and excellent regioselectivity, while preserving the stereochemical integrity of the chiral center. The resulting chiral triazoles are valuable building blocks for the development of novel therapeutic agents and other advanced materials. The comprehensive characterization techniques outlined are essential for ensuring the quality and purity of the synthesized compounds, which is a critical aspect of drug discovery and development.

References

• Synthesis of Chiral 1,4-Disubstituted-1,2,3-Triazole Derivatives from Amino Acids.
• Kinetic Resolution of Cyclic Secondary Azides, Using an Enantioselective Copper-Catalyzed Azide–Alkyne Cycloaddition.
• A Comparative Guide to the Characterization of 1-Azidopropane-Derived Triazoles by NMR and HPLC. Benchchem.
• Chemistry of Chiral Triazoles and their Biological Significance. Bentham Science.
• Atropisomerism in bi-1,2,3-triazoles: Detection by 1H NMR using chiral shift reagents and torsional barriers calculations.
• Iridium-Catalyzed Synthesis of Chiral 1,2,3-Triazoles Units and Precise Construction of Stereocontrolled Oligomers. MDPI.
• Triazoles- A paradigm shift in drug discovery: A review on synthesis and therapeutic potential. Arabian Journal of Chemistry.
• Figure S38. Chiral analyses obtained by HPLC chromatograms. (A) Racemic alcohol (±). Semantic Scholar.
• CuAAC Click Reaction. Alfa Chemistry.
• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides.
• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal.
• Chiral 1,5-disubstituted 1,2,3-triazoles – versatile tools for foldamers and peptidomimetic applic
• A practical flow synthesis of 1,2,3-triazoles.
• New Methods for Synthesis of 1,2,3-Triazoles: A Review. Taylor & Francis Online.
• Azide-alkyne Huisgen cycloaddition. Wikipedia.
• 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. Frontiers.
• Triazoles- A paradigm shift in drug discovery: A review on synthesis and therapeutic potential.
• Application of triazoles in the structural modification of natural products.
• Synthesis of Chiral 1,4-Disubstituted-1,2,3-Triazole Derivatives

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. Triazoles- A paradigm shift in drug discovery: A review on synthesis and therapeutic potential - Arabian Journal of Chemistry [arabjchem.org]
• 3. Synthesis of Chiral 1,4-Disubstituted-1,2,3-Triazole Derivatives from Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Click Chemistry [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Frontiers | 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry [frontiersin.org]
• 8. Application of triazoles in the structural modification of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]

Technical Application Note: Optimized CuAAC Protocols for (2R)-1-azidopropan-2-amine HCl

Executive Summary

This guide details the optimized reaction conditions for performing Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) using (2R)-1-azidopropan-2-amine hydrochloride . This specific substrate presents two distinct challenges in "Click" chemistry:

• Catalyst Poisoning: The free amine (once neutralized) acts as a competitive chelator for Cu(I), potentially stalling the catalytic cycle or promoting oxidation to inactive Cu(II).

• High-Energy Instability: With a low Carbon-to-Nitrogen (C/N) ratio, this low-molecular-weight azide poses significant safety risks if mishandled or isolated as a free base.

This protocol utilizes a THPTA-ligated Cu(I) system in a buffered aqueous medium to ensure complete conversion while preserving the chiral center and maintaining safety.

Chemical Profile & Safety Critical

Substrate Analysis

• Compound: (2R)-1-azidopropan-2-amine hydrochloride

• Formula:

• Molecular Weight: 136.58 g/mol

• Chirality: (2R) - Stereocenter adjacent to the amine.

Safety Assessment (C/N Ratio)

WARNING: This molecule is a high-energy energetic material. The stability of organic azides is estimated by the ratio of carbon/oxygen atoms to nitrogen atoms. The "Rule of Six" suggests

per azide group for safety.[1][2]

• Status: DANGEROUS . The ratio is

  .[1]

• Operational Mandate:

  • Never isolate the free base. Keep as the HCl salt or in solution.

  • Never concentrate to dryness if the reaction mixture contains unreacted azide.

  • Use Blast Shielding for scales > 100 mg.

Mechanistic Insight: The Amine Chelation Challenge

In standard CuAAC, the active species is a Cu(I)-acetylide complex. However, substrates containing proximal amines (like our target) can sequester copper. The amine binds to the Cu(I) center, displacing the weak alkyne ligand or blocking the azide coordination site. This "poisoning" effect halts the reaction or requires dangerous excess copper loading.

The Solution: We utilize THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine), a water-soluble ligand that binds Cu(I) stronger than the substrate amine but weaker than the reacting alkyne/azide transition state, effectively "shielding" the catalyst.[3][4]

Diagram 1: Ligand Protection Mechanism

Caption: The substrate amine poisons naked Cu(I), but THPTA ligand protects the catalyst, permitting the cycle.

Experimental Protocol

Materials & Reagents Table

Reagent	Concentration	Role	Notes
(2R)-Amino-Azide HCl	100 mM (Stock)	Substrate	Dissolve in water. Store -20°C.
Alkyne Partner	100 mM (Stock)	Substrate	DMSO or Water (solubility dependent).
CuSO₄[3][4][5][6][7] · 5H₂O	20 mM (aq)	Catalyst Precursor	Freshly prepared preferred.
THPTA Ligand	50 mM (aq)	Catalyst Protectant	Critical Component.
Sodium Ascorbate	100 mM (aq)	Reductant	MUST be Fresh (Yellow = Bad).
Buffer (HEPES/PBS)	500 mM (pH 7.5)	pH Control	Neutralizes HCl salt.
Aminoguanidine	100 mM (aq)	Scavenger	Optional: Prevents protein oxidation (if applicable).

Step-by-Step Methodology

Step 1: The "Catalyst Cocktail" (Pre-Complexation) Why: Pre-mixing Copper and Ligand ensures 100% of copper is protected before it encounters the amine substrate.

• In a clean microcentrifuge tube, mix THPTA and CuSO₄ stocks.

• Ratio: 1:5 (Cu : Ligand).[4][6]

  • Example: 10 µL CuSO₄ (20mM) + 20 µL THPTA (50mM).

• Incubate for 5 minutes. The solution should remain light blue/clear.

Step 2: Reaction Assembly

• Prepare the reaction vessel (glass vial or Eppendorf) with the Buffer (HEPES pH 7.5).

  • Note: The buffer is vital to neutralize the HCl from the azide source.

• Add Alkyne partner (1.0 equiv).

• Add (2R)-Amino-Azide HCl (1.0 - 1.2 equiv).

• Add the Catalyst Cocktail (prepared in Step 1).

  • Target Loading: 1–5 mol% Copper relative to alkyne.[6]

• Initiation: Add Sodium Ascorbate (5–10 equiv relative to Cu).

  • Visual Check: Solution may turn from light blue to colorless (reduction to Cu(I)). If it turns brown/yellow, oxygen is present (bad).

Step 3: Incubation

• Time: 30–60 minutes.

• Temperature: Room Temperature (20–25°C).

• Atmosphere: Cap tightly. Inert gas (N₂/Ar) is recommended but not strictly required if Ascorbate is in excess.

Step 4: Quenching & Purification

• Chelation: Add EDTA (50 mM final) to chelate copper. Solution turns blue (Cu(II)-EDTA).

• Extraction: Since the product is likely polar (amine), standard organic extraction may be difficult.

  • Method A (Hydrophobic Product): Extract with EtOAc.

  • Method B (Hydrophilic Product): Use C18 Solid Phase Extraction (SPE) or SCX (Strong Cation Exchange) to capture the amine product, washing away copper/ascorbate.

Diagram 2: Experimental Workflow

Caption: Step-by-step workflow emphasizing the pre-complexation of Copper and Ligand.

Troubleshooting & Optimization

Observation	Diagnosis	Corrective Action
Reaction turns Yellow/Brown	Copper oxidation / Precipitate	Oxygen leak. Degas solvents or increase Ascorbate concentration.
Low Yield (<50%)	Amine poisoning	Increase THPTA:Cu ratio to 10:1. Ensure pH is buffered to 7.[6]5.
Precipitate forms immediately	Solubility issue	Add DMSO (up to 20% v/v) to the aqueous buffer.
Product is Racemic	Harsh Conditions	Unlikely in CuAAC, but ensure Temp < 40°C. Check basicity (avoid strong bases like NaOH).

References

• Preservation of Chirality in CuAAC

  • Himo, F., et al. (2005).[7][8] Copper-Catalyzed Azide-Alkyne Cycloaddition: Mechanism and Rationalization of Regioselectivity. Journal of the American Chemical Society.

• THPTA Ligand Efficacy

  • Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition.

• Safety of Organic Azides (C/N Ratio)

  • Goddard-Borger, E. D., & Stick, R. V. (2007). An Efficient, Inexpensive, and Shelf-Stable Diazotransfer Reagent: Imidazole-1-sulfonyl Azide Hydrochloride. Organic Letters.

• Handling Amine-Containing Azides

  • Butt, T. M., et al. (2021). Review: Recent developments in the synthesis of 1,2,3-triazoles. RSC Advances.

Sources

• 1. safety.pitt.edu [safety.pitt.edu]
• 2. uvic.ca [uvic.ca]
• 3. glenresearch.com [glenresearch.com]
• 4. broadpharm.com [broadpharm.com]
• 5. confluore.com.cn [confluore.com.cn]
• 6. jenabioscience.com [jenabioscience.com]
• 7. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Click Chemistry [organic-chemistry.org]

Application Note: High-Precision Bioconjugation with (2R)-1-azidopropan-2-amine HCl

Executive Summary & Strategic Utility

(2R)-1-azidopropan-2-amine hydrochloride is a specialized heterobifunctional linker utilized in the synthesis of Antibody-Drug Conjugates (ADCs), PROTACs, and surface-modified biosensors. Unlike achiral amino-azides, the (2R)-stereocenter provides a single enantiomer scaffold. In drug development, this stereochemical purity is critical for ensuring consistent metabolic profiles and binding affinities of the final conjugate, a regulatory requirement often overlooked in early-stage discovery.

This guide details the protocols for utilizing this molecule as a "Click-ready" adaptor. The workflow typically involves two orthogonal steps:

• Amine Ligation: Anchoring the linker to an activated carboxylic acid (e.g., NHS ester) on a payload or surface.

• Azide-Alkyne Cycloaddition: "Clicking" the anchored payload to a biomolecule via CuAAC (Copper-Catalyzed) or SPAAC (Strain-Promoted) chemistry.[1][2][3][4]

Chemical Profile & Safety Assessment

Physicochemical Properties

Property	Specification
IUPAC Name	(2R)-1-azidopropan-2-amine hydrochloride
Formula
Molecular Weight	136.58 g/mol (Salt); 100.12 g/mol (Free Base)
Functional Groups	Primary Amine (Nucleophile), Azide (Bioorthogonal Dipole)
Chirality	(R)-enantiomer (Stereopure)
Solubility	High in , DMSO, Methanol; Low in DCM/Hexanes

Critical Safety Warning: High-Energy Nitrogen

⚠️ DANGER: EXPLOSION HAZARD

This molecule violates the "Rule of Six" (C/N ratio < 3). The free base has a C/N ratio of 0.75 (3 Carbons / 4 Nitrogens), classifying it as a potential explosive.

• NEVER isolate the free base as a neat liquid.
• NEVER concentrate reaction mixtures containing the free base to dryness on a rotary evaporator.
• ALWAYS handle in solution. The HCl salt form is stabilized but should still be treated with extreme caution.
• PPE: Blast shield, Kevlar gloves, and face shield are mandatory when working with >100 mg scales.

Experimental Workflow Overview

The following diagram illustrates the logical flow of converting a carboxylic acid-containing drug payload into a "Click-Ready" intermediate using the (2R) linker.

Figure 1: Strategic workflow for installing the (2R)-azide linker onto a payload, followed by conjugation.

Protocol A: Amine Coupling (Linker Installation)

Objective: To attach the (2R)-1-azidopropan-2-amine linker to an NHS-activated small molecule or protein. Challenge: The linker is supplied as an HCl salt. The amine is protonated (

) and non-nucleophilic. It must be deprotonated in situ to react.

Materials

• Substrate: NHS-ester activated payload (e.g., Drug-NHS).

• Linker: (2R)-1-azidopropan-2-amine HCl.

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA).

• Solvent: Anhydrous DMSO or DMF.

Step-by-Step Procedure

• Stoichiometry Calculation:

  • Use 1.0 equivalent of Substrate-NHS.

  • Use 1.2 equivalents of (2R)-Linker HCl.

  • Use 2.5 - 3.0 equivalents of DIPEA (Critical: 1 eq neutralizes the HCl, the rest maintains basic pH).

• Solubilization: Dissolve the Substrate-NHS in anhydrous DMSO (Concentration ~10-50 mM).

• Linker Preparation: In a separate vial, dissolve the (2R)-Linker HCl in minimal DMSO. Add the DIPEA immediately to this vial. Note: Slight fuming or heat is normal.

• Coupling: Add the Linker/Base solution dropwise to the Substrate-NHS solution.

• Incubation: Stir at Room Temperature (RT) for 2–4 hours.

  • QC Check: Monitor by LC-MS. Look for mass shift:

    . (Roughly +82 Da addition to the carbonyl core).

• Purification:

  • Small Molecule: Dilute with water/acetonitrile and purify via preparative HPLC (Reverse Phase C18).

  • Note: Do not use acidic mobile phases if the payload is acid-sensitive, though the azide itself is acid-stable.

Protocol B: The "Click" Reaction (Conjugation)[5]

Once you have your (2R)-Azide-Payload , you can conjugate it to an alkyne-bearing biomolecule.[1] Two methods are provided: CuAAC (High efficiency, in vitro) and SPAAC (Copper-free, live cell/in vivo).

Method 1: CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition)

Best for: In vitro protein labeling, high-yield synthesis. Mechanism:

Figure 2: The catalytic cycle requires reduction of Cu(II) to Cu(I) and stabilization by THPTA to prevent oxidation and protein damage.

Protocol:

• Reagents:

  • CuSO4: 20 mM in water.[1][5]

  • THPTA Ligand: 50 mM in water (Protects biomolecules from oxidation).

  • Sodium Ascorbate: 100 mM in water (Freshly prepared).

• Premix (The "Catalyst Cocktail"):

  • Mix CuSO4 and THPTA in a 1:5 molar ratio (e.g., 10 µL CuSO4 + 20 µL THPTA). The solution should turn light blue.

• Reaction Assembly:

  • Biomolecule-Alkyne (50 µM final) in PBS (pH 7.4).

  • (2R)-Azide-Payload (100 µM final, 2 eq).

  • Add Catalyst Cocktail (Final [Cu] = 0.5 mM).

  • Initiation: Add Sodium Ascorbate (Final = 5 mM).

• Incubation: 1 hour at RT, protected from light.

• Quenching: Add EDTA (10 mM final) to chelate copper before purification.

Method 2: SPAAC (Strain-Promoted / Copper-Free)

Best for: Live cells, copper-sensitive proteins.[2][6] Reagent: DBCO (Dibenzocyclooctyne) modified biomolecule.

• Mix: Combine DBCO-Biomolecule and (2R)-Azide-Payload (1:2 to 1:5 ratio).

• Incubation: 4–16 hours at RT or 4°C. (SPAAC is slower than CuAAC).

  • Note: The reaction rate constant (

    ) for aliphatic azides with DBCO is approx .

• QC: Monitor the disappearance of the DBCO absorbance peak at 309 nm.

Troubleshooting & Quality Control

Issue	Probable Cause	Solution
No Reaction in Step 1 (Amine Coupling)	HCl salt not neutralized.	Ensure DIPEA/TEA is added to the linker before mixing with NHS ester. Check pH > 8.0.
Precipitation in CuAAC	Copper oxidation or protein denaturation.	Increase THPTA concentration. Ensure Ascorbate is fresh.
Low Yield in SPAAC	Steric hindrance or slow kinetics.	Increase incubation time to overnight. Use a more reactive cyclooctyne (e.g., BCN) if DBCO is too slow.
Explosive Decomposition	Isolation of free base.	STOP. Never rotary evaporate the azide to dryness. Keep in solution.

References

• Mechanism of CuAAC: Rostovtsev, V. V., et al. "A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective 'Ligation' of Azides and Terminal Alkynes." Angewandte Chemie International Edition, 2002. Link

• THPTA Ligand Utility: Hong, V., et al. "Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation." Angewandte Chemie, 2009. Link

• SPAAC Kinetics: Agard, N. J., et al. "A Strain-Promoted [3 + 2] Azide−Alkyne Cycloaddition for Covalent Modification of Biomolecules in Living Systems." J. Am. Chem. Soc., 2004. Link

• Safety of Organic Azides: Bräse, S., et al. "Organic Azides: An Exploding Diversity of a Unique Class of Compounds." Angewandte Chemie International Edition, 2005. Link

Sources

• 1. scispace.com [scispace.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. confluore.com.cn [confluore.com.cn]
• 6. Azide-based bioorthogonal chemistry: Reactions and its advances in cellular and biomolecular imaging - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Click Reactions with (2R)-1-azidopropan-2-amine HCl

Welcome to the technical support resource for researchers utilizing (2R)-1-azidopropan-2-amine HCl in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions. As a chiral, amine-containing azide, this reagent offers unique opportunities for synthesizing complex molecules, but its specific chemical nature requires careful consideration to achieve high yields and purity. This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate the nuances of your experiments.

Key Considerations for (2R)-1-azidopropan-2-amine HCl

The structure of (2R)-1-azidopropan-2-amine presents two key features that directly impact its reactivity in CuAAC reactions: the primary amine and its formulation as a hydrochloride (HCl) salt.

• The Amine Group: The primary amine is a nucleophile and a potential ligand for the copper catalyst. While its presence is often the desired functional handle for downstream applications, the free amine can also coordinate to the Cu(I) center, potentially influencing catalytic activity.[1] In some cases, amine additives are even used to facilitate the reaction.[2]

• The Hydrochloride Salt: The reagent is supplied as an HCl salt, meaning the amine group is protonated (R-NH₃⁺Cl⁻).[3][4] In this state, the amine is not nucleophilic and cannot effectively participate in catalysis or other desired interactions.[3] Therefore, a critical first step in any reaction is the in-situ neutralization of the HCl salt with a non-nucleophilic base to liberate the free amine (R-NH₂). Failure to do so is a primary cause of low or no reaction yield.

Troubleshooting Guide

Low yields and unexpected side products are common hurdles in click chemistry.[5] The following table outlines frequent issues encountered when using (2R)-1-azidopropan-2-amine HCl and provides a systematic approach to resolving them.

Problem	Potential Cause	Recommended Solution
Low or No Product Formation	Protonated Amine: The amine on the azide reagent is still in its HCl salt form and is unreactive.	Add 1.0-1.2 equivalents of a non-nucleophilic base (e.g., DIPEA, triethylamine) to the reaction mixture before adding the copper catalyst.
Inactive Catalyst (Oxidized Copper): The active Cu(I) catalyst has been oxidized to the inactive Cu(II) state by dissolved oxygen.[5]	Degas all solvents and solutions (e.g., by sparging with argon or nitrogen). Use a sufficient excess of a reducing agent like sodium ascorbate (typically 3-10 fold excess over copper).[6][7]
Suboptimal pH: The reaction pH is outside the optimal range for your specific substrates or for catalyst stability. While CuAAC is tolerant of a wide pH range (4-12), biomolecules often require a narrower range of 7-9.[6][7]	Perform small-scale pilot reactions at different pH values (e.g., 6.5, 7.5, 8.5) to find the optimal condition for your system.[8]
Poor Reagent Quality: The azide or alkyne starting material has degraded.	Verify the purity and integrity of your reagents using analytical methods like NMR or Mass Spectrometry before starting the reaction.[5]
Multiple Side Products Observed	Oxidative Homocoupling of Alkyne: In the presence of oxygen, Cu(I) can catalyze the formation of alkyne homodimers (e.g., Glaser coupling).[2]	Ensure the reaction is performed under an inert atmosphere (nitrogen or argon). Use a copper-stabilizing ligand like TBTA or THPTA.[6][9]
Peptide/Protein Degradation: Reactive oxygen species (ROS) generated by the Cu(II)/ascorbate system can damage sensitive amino acid residues.[6]	Add a copper-chelating ligand (e.g., THPTA) which accelerates the desired reaction and protects the biomolecule.[10] Consider using a copper-free click chemistry approach like Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) if substrate degradation is severe.[11][12][13]
Difficulty in Product Purification	Excess Reagents: Unreacted azide or alkyne starting materials are co-eluting with the product.	Use scavenger resins designed to bind and remove excess azides or alkynes from the reaction mixture.[14][15]
Copper Contamination: Residual copper catalyst is present in the final product.	Purify the product using methods that remove metal ions, such as chelation with EDTA, precipitation, or specialized chromatography.[16]
Amine-Related Handling Issues: The free amine in the product can cause streaking on silica gel or interact with column materials.	Add a small amount of a volatile base (e.g., triethylamine) to the chromatography eluent to improve peak shape. Alternatively, consider protecting the amine before purification or using reverse-phase HPLC.

Frequently Asked Questions (FAQs)

Q1: Do I absolutely need to add a base to my reaction? If so, which one is best?

A1: Yes, adding a base is essential. The (2R)-1-azidopropan-2-amine HCl must be neutralized to deprotonate the ammonium salt and form the reactive free amine. The ideal choice is a non-nucleophilic tertiary amine, such as Diisopropylethylamine (DIPEA) or triethylamine (TEA). Use at least one molar equivalent relative to the azide. These bases will not compete with the intended click reaction partners.[1]

Q2: My reaction involves a sensitive protein. What are the best practices to avoid degradation?

A2: Protein degradation is a known issue, often caused by reactive oxygen species generated from the copper/ascorbate system.[6] To mitigate this:

• Use a Ligand: Incorporate a copper-stabilizing ligand like Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA). Ligands not only accelerate the CuAAC reaction but also protect biomolecules from oxidative damage.[10]

• Minimize Copper Concentration: While many protocols use excess copper, the rate is often maximized around 250 µM.[10] Titrate your copper concentration to find the lowest effective amount.

• Control pH: Maintain the reaction pH in a biocompatible range, typically between 7 and 8.[17]

• Consider Copper-Free Alternatives: If degradation persists, Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) is an excellent alternative that eliminates the need for a copper catalyst entirely.[11][12]

Q3: What is the optimal solvent system for a click reaction with this reagent?

A3: The CuAAC reaction is remarkably versatile and works in a wide variety of solvents, including water, t-BuOH, DMSO, DMF, and mixtures thereof.[7] For biomolecule conjugations, aqueous buffers are common.[6] The choice often depends on the solubility of your alkyne partner. A common and effective system is a mixture of an aqueous buffer with a co-solvent like DMSO or t-BuOH to ensure all reactants remain in solution.

Q4: Can the primary amine on the azide interfere with the click reaction itself?

A4: Generally, the primary amine does not directly interfere with the cycloaddition mechanism. Its main roles are influencing the reaction environment by acting as a base and potential ligand.[2] The primary concern is ensuring it is deprotonated from its HCl salt form. Once neutralized, its basicity can even be beneficial by helping to deprotonate the terminal alkyne, a key step in the catalytic cycle.[2]

Visual Workflow: Troubleshooting Low Reaction Yield

The following diagram outlines a logical workflow for diagnosing and solving low-yield issues in your CuAAC reaction.

A decision tree for troubleshooting low-yield click reactions.

Experimental Protocol: General CuAAC Procedure

This protocol provides a starting point for the conjugation of an alkyne-containing molecule to (2R)-1-azidopropan-2-amine HCl. Optimization may be required based on the specific properties of your alkyne.

1. Reagent Preparation:

• Prepare a 100 mM stock solution of (2R)-1-azidopropan-2-amine HCl in deoxygenated water.

• Prepare a 100 mM stock solution of your alkyne substrate in a suitable solvent (e.g., DMSO, DMF).

• Prepare a 100 mM stock solution of Sodium Ascorbate in deoxygenated water. This solution should be made fresh before each use.

• Prepare a 20 mM stock solution of Copper(II) Sulfate (CuSO₄) in deoxygenated water.

• (Optional but Recommended) Prepare a 100 mM stock solution of a ligand (e.g., THPTA) in deoxygenated water or DMSO.

• Prepare a 1 M stock solution of DIPEA in a dry organic solvent (e.g., DMF).

2. Reaction Setup:

• To a clean reaction vial, add your reaction solvent (e.g., a 1:1 mixture of deoxygenated water and t-BuOH).

• Add the alkyne substrate to a final concentration of 10 mM (1 equivalent).

• Add the (2R)-1-azidopropan-2-amine HCl stock solution to a final concentration of 11 mM (1.1 equivalents).

• Add the DIPEA stock solution to a final concentration of 12 mM (1.2 equivalents) to neutralize the HCl salt. Swirl gently.

• (Optional) If using a ligand, add it to the reaction mixture now (typically 1 equivalent with respect to copper).

• In a separate tube, pre-mix the CuSO₄ solution (1 equivalent, e.g., 5 mol%) and the Sodium Ascorbate solution (5 equivalents, e.g., 25 mol%). The solution should turn from blue to colorless or pale yellow as Cu(II) is reduced to Cu(I).

• Add the freshly prepared catalyst/reductant mixture to the main reaction vial to initiate the reaction.

• Purge the vial headspace with an inert gas (argon or nitrogen), seal tightly, and protect from light.

3. Reaction Monitoring and Workup:

• Stir the reaction at room temperature.

• Monitor the reaction progress by TLC or LC-MS until the limiting reagent is consumed (typically 2-12 hours).

• Upon completion, the reaction can be quenched by exposure to air or by adding EDTA to chelate the copper.

• Dilute the reaction mixture with an appropriate solvent and proceed with purification (e.g., column chromatography, preparative HPLC, or precipitation).

References

• Krishnamoorthy, P., & Guntreddi, T. (2018). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. RSC Advances.
• BenchChem. (2025). Impact of pH on 4-Pentynamide, N-(2-aminoethyl)- reaction kinetics. BenchChem Technical Support.
• Sigma-Aldrich. Copper-Free Click Chemistry. Sigma-Aldrich Technical Documents.

• Organic Chemistry Portal. Click Chemistry Azide-Alkyne Cycloaddition. .

• Labinsights. (2024). A Comprehensive Guide to Click Chemistry Reaction. Labinsights.net.
• ResearchGate. (2016). Optimal pH for CuAAC (Copper catalyzed alkyne-azide cycloaddition)?
• Presolski, S. J., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology.
• Wikipedia. Click chemistry. Wikipedia, The Free Encyclopedia.
• ResearchGate. (2016). Recent Advances in Click Chemistry Reactions Mediated by Transition Metal Based Systems.
• Phys.org. (2020).
• Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews.
• Jia, Y.-X., et al. (2016). Enantioselective Copper Catalyzed Alkyne–Azide Cycloaddition by Dynamic Kinetic Resolution. Journal of the American Chemical Society.
• Wikipedia. Azide-alkyne Huisgen cycloaddition. Wikipedia, The Free Encyclopedia.
• Thiliades, J., et al. (2007). Optimization of Click Chemistry Using Azide and Alkyne Scavenger Resins.
• Interchim.
• ACS Publications. (2024).
• ResearchGate. (2014). Effects of Different Amines and Acids on CuAAC.
• ResearchGate. (2007). Optimization of Click Chemistry Using Azide and Alkyne Scavenger Resins.
• BenchChem. (2025). Technical Support Center: Troubleshooting Click Reaction Efficiency with Alpha-Azido Peptides. BenchChem Technical Support.
• Olin, J. F. (1945). Purification of amine reaction mixtures. U.S. Patent No. 2,377,511. Washington, DC: U.S.
• Reddit r/OrganicChemistry. (2023). Hydrochloride salt of amine. Reddit.
• Bachem. (2021).
• YouTube. (2022).
• Enamine. Azides for "Click Chemistry". Enamine Store.
• Reddit r/Chempros. (2024). Click Reaction Looking Weird?. Reddit.
• Sharpless Lab. Click Chemistry. The Scripps Research Institute.
• Sigma-Aldrich. (2025). Safety Data Sheet for 3-Azido-1-propanamine. Sigma-Aldrich.
• Zhang, Y., et al. (2016). Problems and Solutions in Click Chemistry Applied to Drug Probes. Scientific Reports.
• Hein, C. D., et al. (2009). Click Chemistry, a Powerful Tool for Pharmaceutical Sciences. Pharmaceutical Research.
• Gray Beard Solutions. (n.d.).
• MilliporeSigma. (2R)-1-aminopropane-2-sulfonamide hydrochloride. MilliporeSigma.
• PubChem. 2-Azidoethan-1-amine hydrochloride. PubChem.
• OQ Chemicals. (2017).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]
• 4. m.youtube.com [m.youtube.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Click Chemistry [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 10. scispace.com [scispace.com]
• 11. Copper-Free Click Chemistry [sigmaaldrich.com]
• 12. labinsights.nl [labinsights.nl]
• 13. Click chemistry - Wikipedia [en.wikipedia.org]
• 14. Sci-Hub. Optimization of Click Chemistry Using Azide and Alkyne Scavenger Resins / QSAR & Combinatorial Science, 2007 [sci-hub.box]
• 15. researchgate.net [researchgate.net]
• 16. Click Chemistry, a Powerful Tool for Pharmaceutical Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Removing copper catalyst after reaction with (2R)-1-azidopropan-2-amine HCl

The following technical guide addresses the specific challenges of removing copper catalysts from reaction mixtures involving (2R)-1-azidopropan-2-amine HCl .

Because the starting material is a chiral amine salt, the resulting product (likely a triazole-amine) possesses strong chelating properties that "fight" standard remediation methods. This guide prioritizes protocols that break this specific chelation complex.

Case ID: Cu-Remediation-001 Topic: Post-reaction purification of (2R)-1-azidopropan-2-amine HCl derivatives. Status: Active Guide

The Core Challenge: Competitive Chelation

Unlike standard "Click" reactions where the product is a neutral triazole, your product contains a proximal primary amine (from the 2-position of the propyl chain) and a triazole ring .

• The Problem: This structure creates a bidentate coordination site. The product itself acts as a ligand, binding Copper (Cu) with high affinity.[1]

• The Consequence: Standard aqueous washes often fail because the Product-Cu complex is stable and may partition unpredictably between aqueous and organic phases depending on pH.

• The Goal: You must introduce a remediation agent with a significantly higher formation constant (

  ) for Copper than your product's amine-triazole motif.

Decision Matrix & Workflow

Before selecting a protocol, determine the solubility profile of your product (not the starting material).

Figure 1: Decision tree for selecting the appropriate copper removal strategy based on product solubility.

Remediation Protocols

Protocol A: Ligand Exchange LLE (For Organic-Soluble Products)

Best for: Products that can be extracted into DCM or EtOAc after neutralization.[2] Mechanism: Uses Ammonium Hydroxide (

) to out-compete the product amine. The ammonia forms the water-soluble deep blue complex , forcing Copper into the aqueous layer while the neutral product amine stays in the organic layer.

Reagents:

• Concentrated

  (28-30%)

• 0.1 M EDTA (disodium salt), adjusted to pH 9

• Dichloromethane (DCM) or Ethyl Acetate[2]

Step-by-Step:

• Basify: If your reaction used the HCl salt, the mixture is likely acidic/neutral. Add saturated

  or dilute NaOH to reach pH > 10. Note: This frees the amine base.

• The Ammonia Wash: Add an equal volume of 10%

  solution to the organic phase. Shake vigorously for 2 minutes.

  • Observation: The aqueous layer should turn bright blue.

• The EDTA Polish: Separate layers.[1][2] Wash the organic layer twice with 0.1 M EDTA (pH 9).

  • Why pH 9? At this pH, EDTA is fully deprotonated and has maximum affinity for Cu(II) [1].

• Dry & Concentrate: Dry organic layer over

  .

Protocol B: Solid-Phase Scavenging (For Water-Soluble Products)

Best for: Polar products that cannot be extracted (e.g., if you must keep the product as the HCl salt). Mechanism: Uses functionalized silica or resin (specifically Thiourea or Thiol ) which binds Cu(I) and Cu(II) irreversibly. This works in water, methanol, or DMSO.

Reagents:

• Silica-supported Thiourea (e.g., SiliaMetS® Thiourea or QuadraPure™ TU) [2].

• Solvent: Water, MeOH, or the reaction solvent itself.

Step-by-Step:

• Loading Calculation: Estimate the moles of Cu used in the reaction. Add 4–5 equivalents of Scavenger Resin relative to the Copper content (not the product).

• Incubation: Add resin directly to the crude reaction mixture.

• Temperature/Time: Stir at 40°C for 2–4 hours.

  • Note: Thiourea binds Cu(I) extremely well. If your reaction used Ascorbate, the Cu is likely already Cu(I), making this very fast.

• Filtration: Filter through a 0.45 µm frit or Celite pad. The Copper is trapped in the solid; the filtrate contains your purified product.

• Verification: If the filtrate is still colored, repeat with fresh resin.

Comparative Data: Method Efficiency

Feature	Protocol A: NH4OH/EDTA LLE	Protocol B: Thiourea Resin	Protocol C: Sulfide Precipitation
Mechanism	Competitive Chelation (Liquid)	Surface Adsorption (Solid)	Precipitation ( )
Best For	Hydrophobic (Organic) Products	Hydrophilic (Aqueous) Products	Large Scale / Non-GMP
Cu Removal	>95% (requires multiple washes)	>99% (often single pass)	>99%
Amine Compatibility	High (Ammonia displaces amine)	High (S binds stronger than N)	High
Drawbacks	Generates liquid waste; pH sensitive	Higher cost per gram	Toxic gas risk ( ); Odor
Residual Cu	Typically 50–200 ppm	Typically <10 ppm	<50 ppm

Troubleshooting & FAQs

Q: The organic layer is still green after three EDTA washes. Why? A: Your product is likely a better ligand than EDTA at the current pH, or the product is acting as a phase transfer catalyst for the copper.

• Fix: Switch to Protocol A (Ammonia Step) . Ammonia is a smaller, harder ligand that can displace the amine more effectively than bulky EDTA in crowded steric environments. Alternatively, stir the organic layer with CupriSorb™ or Silica-Thiourea overnight.

Q: My product is water-soluble. Can I just dialyze it? A: No. (2R)-1-azidopropan-2-amine HCl is a small molecule. Dialysis is only for polymers or proteins (>2 kDa). You must use Protocol B (Resin) or Reverse Phase HPLC.

Q: What are the regulatory limits for Copper? A: According to ICH Q3D (R2) guidelines for Elemental Impurities:

• Oral Exposure: 3000 µ g/day (300 ppm for a 10g daily dose).

• Parenteral (Injection): 300 µ g/day (30 ppm) [3].

• Guidance: If this is a drug intermediate, aim for <20 ppm to ensure downstream safety.

Q: Does the HCl salt affect the scavenger resin? A: Generally, no. However, extremely low pH (<2) might protonate the thiourea or degrade the silica matrix. Buffer the solution to pH 4–7 for optimal resin performance.

References

• BenchChem. (2025).[1][2] Technical Support Center: Copper Catalyst Removal in Click Chemistry. Retrieved from

• Sigma-Aldrich/Merck. (n.d.). Metal Scavengers for Organic Synthesis. Retrieved from

• International Council for Harmonisation (ICH). (2022).[3] Guideline for Elemental Impurities Q3D(R2). Retrieved from

• Chan, T. R., et al. (2004). Polytriazoles as Copper(I)-Stabilizing Ligands in Catalysis. Organic Letters, 6(17), 2853–2855.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. database.ich.org [database.ich.org]

Technical Support Center: Purification of (2R)-1-azidopropan-2-amine Hydrochloride Derivatives via Silica Gel

Welcome to the technical support hub for the purification of (2R)-1-azidopropan-2-amine hydrochloride and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges during the purification of these polar, basic, and potentially sensitive compounds using silica gel chromatography. Here, we move beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and optimize your separations.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and challenges faced during the purification of these specific amine hydrochlorides.

Q1: Why is my amine hydrochloride derivative streaking or tailing severely on a silica gel TLC plate?

A: This is the most common issue and stems from the fundamental incompatibility between a basic amine and acidic silica gel.[1] The silica surface is covered with acidic silanol groups (Si-OH) which can strongly and often irreversibly bind to the basic nitrogen atom of your amine.[2] This strong interaction leads to poor elution, resulting in significant streaking or "tailing" on a TLC plate, which is predictive of a difficult column separation. The hydrochloride salt form can sometimes exacerbate this by increasing the compound's polarity, causing it to stick even more strongly to the silica.

Q2: Can I run the hydrochloride salt of my amine directly on a standard silica gel column?

A: While it is possible, it is generally not recommended without significant mobile phase modification. The high polarity of the salt often leads to very strong adsorption to the silica gel, making elution difficult.[3] In many cases, the compound will remain at the origin (baseline) of the column and will not elute with standard solvent systems like hexanes/ethyl acetate.[4] For successful chromatography, the interaction between the amine and the silica must be mitigated.

Q3: What is the best mobile phase for purifying my (2R)-1-azidopropan-2-amine derivative?

A: There is no single "best" mobile phase; the optimal system depends on the specific derivative's polarity. However, a universal requirement is the addition of a basic modifier to the eluent.[2][5] This modifier "neutralizes" the acidic silanol groups on the silica, preventing your amine from binding too strongly.[6]

A typical starting point for polar amines is a mixture of Dichloromethane (DCM) and Methanol (MeOH). To this, a small percentage of a basic modifier is added.

Modifier	Typical Concentration	Use Case & Comments
Triethylamine (TEA)	0.5 - 2% (v/v)	The most common choice. It is volatile, making it relatively easy to remove after purification.[7][8]
Ammonia	1 - 2% (as a solution in MeOH)	Very effective for highly polar amines that may still show tailing with TEA.[1][8]
Pyridine	~1% (v/v)	Less common due to its higher boiling point and strong odor, but can be effective.

Begin TLC screening with a system like 95:5 DCM:MeOH + 1% TEA and adjust the DCM/MeOH ratio to achieve an Rf of 0.2-0.3 for your target compound.[4]

Q4: My compound is completely stuck on the column. What can I do?

A: If your compound will not elute even with a high concentration of polar solvent (e.g., 20% MeOH in DCM with 1% TEA), it indicates an extremely strong interaction with the silica.

• Immediate Action: Try flushing the column with a highly polar, basic mixture. A solution of 80:20:2 DCM:MeOH:Ammonium Hydroxide can be effective at eluting strongly bound amines.

• Future Prevention: For subsequent purifications, consider an alternative stationary phase. Basic alumina or amine-functionalized silica columns are designed for purifying basic compounds and often prevent the need for mobile phase modifiers altogether.[2][9]

Q5: Are there any stability concerns with the azide group during silica gel chromatography?

A: The azide functional group is generally stable under typical chromatographic conditions (neutral to moderately basic mobile phases).[10] However, it is crucial to avoid strongly acidic conditions, as this can lead to the formation of hydrazoic acid (HN₃), which is volatile, toxic, and explosive.[10] Since standard silica gel is acidic, the use of a basic modifier like TEA not only improves chromatography but also serves as a safety measure to keep the local environment on the column surface basic, thus protecting the azide group. Always handle azide compounds with appropriate safety precautions, avoiding contact with heavy metals and using minimal scale.[11]

Section 2: In-Depth Troubleshooting & Methodologies

This section provides a deeper dive into the mechanics and protocols for successfully navigating these challenging purifications.

Guide 1: The Mechanism of Action of Mobile Phase Modifiers

Understanding why a modifier works is key to troubleshooting. The surface of silica gel is populated by acidic silanol groups. A basic amine can form a strong acid-base interaction with these sites, leading to poor chromatography. A competing base, like triethylamine (TEA), is added in excess to the mobile phase. The TEA preferentially interacts with the acidic silanol sites, effectively "masking" them from your target amine.[6][12] This allows the amine to travel through the column based on polarity interactions with the bulk silica and mobile phase, rather than being immobilized by strong ionic interactions.

Caption: Interaction of a basic amine with silica gel, with and without a basic modifier.

Guide 2: Troubleshooting Workflow

When a separation fails, a logical approach is necessary. Use this decision tree to diagnose and solve common problems.

Caption: Decision tree for troubleshooting the purification of basic amines on silica gel.

Section 3: Experimental Protocols

Protocol 1: Flash Chromatography with a Triethylamine-Modified Mobile Phase

This protocol outlines the standard procedure for purifying a (2R)-1-azidopropan-2-amine derivative.

• TLC Optimization:

  • Prepare several eluent systems. Start with 5% MeOH in DCM and 10% MeOH in DCM. To each, add 1% v/v triethylamine (TEA).

  • Run TLC plates to find the system that gives your product an Rf value between 0.2 and 0.3, with good separation from impurities.[4]

• Column Preparation:

  • Select an appropriate size flash column for your sample amount (typically 40-100g of silica per 1g of crude material).

  • Prepare a slurry of silica gel in your chosen non-polar solvent (e.g., DCM) containing 1% TEA.

  • Pack the column with the slurry, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve your crude amine hydrochloride in a minimal amount of the mobile phase or a strong solvent like pure methanol.

  • Add a small amount of silica gel (1-2 times the weight of your crude material) to this solution.

  • Concentrate this slurry on a rotary evaporator to create a dry, free-flowing powder. This is known as "dry loading."

  • Carefully add the dry-loaded sample to the top of the packed column.

• Elution and Fraction Collection:

  • Equilibrate the column by passing 2-3 column volumes of your starting mobile phase (e.g., 98:2 DCM:MeOH + 1% TEA) through it.

  • Begin elution. If you optimized with a single eluent (isocratic elution), continue with that system. If separation is difficult, a gradient elution (slowly increasing the percentage of MeOH) may be required.

  • Collect fractions and monitor them by TLC to identify those containing your pure product.

• Work-up:

  • Combine the pure fractions.

  • Remove the solvent and the volatile triethylamine under reduced pressure (rotary evaporation). Co-evaporation with a solvent like DCM can help remove residual TEA.

Protocol 2: Post-Purification Conversion to Hydrochloride Salt

If your experiment requires the final product to be the hydrochloride salt, you can convert the purified free-base amine back to its salt form. This can also improve long-term stability and makes the compound easier to handle as a solid.[13]

• Preparation:

  • Ensure your purified amine (free base) is free of residual solvents and especially triethylamine.

  • Dissolve the purified amine in a dry, non-polar solvent in which the hydrochloride salt is insoluble. Anhydrous diethyl ether or a mixture of ethyl acetate and hexanes are common choices.[14]

• Acidification:

  • Use a solution of anhydrous HCl. A commercially available solution of 2M HCl in diethyl ether is ideal. Using aqueous HCl is strongly discouraged as it will introduce water and may cause the salt to oil out or be difficult to dry.[15]

  • While stirring the amine solution at 0 °C (ice bath), add the HCl solution dropwise.

  • The hydrochloride salt should immediately precipitate as a white solid.

• Isolation:

  • Continue adding the HCl solution until no further precipitation is observed.

  • Collect the solid salt by vacuum filtration.

  • Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any surface impurities.

  • Dry the purified (2R)-1-azidopropan-2-amine hydrochloride under high vacuum.

By understanding the chemical principles and following these detailed guides, you can effectively overcome the challenges associated with purifying these valuable chiral building blocks.

References

• ResearchGate. (2014). How Triethilamine works on a compound separation in a reversed phase column (C18)? Available at: [Link]

• LCGC International. (2020). Implementing Pharmacopeial Methods —Method in the Madness? Available at: [Link]

• Teledyne ISCO. (n.d.). Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. Available at: [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? Available at: [Link]

• Biotage. (2023). Is there an easy way to purify organic amines? Available at: [Link]

• Pharma Growth Hub. (2023). Effect of Triethylamine (TEA) on the Retention in RPLC. Available at: [Link]

• Taylor & Francis Online. (1983). The Effect of Amine Modifiers on the Chromatographic Behavior of Salbutamol on Reversed Phase Chemically Bonded Silica Gel. Available at: [Link]

• PubMed. (2004). Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid. Available at: [Link]

• Google Patents. (2005). Using amines or amino acids as mobile phase modifiers in chromatography.

• ResearchGate. (2020). What is the best way to convert my amine compound from the free amine into the salt form HCl? Available at: [Link]

• Google Patents. (1980). Process for the purification of tertiary amines.

• AIP Publishing. (2017). Phase separation of triethylamine and water in native and organically modified silica nanopores. Available at: [Link]

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Available at: [Link]

• LCGC International. (2026). Assay for ppm Levels of Azide in Drug Substances. Available at: [Link]

• University of Rochester. (n.d.). Chromatography: The Solid Phase. Available at: [Link]

• Sciencemadness Discussion Board. (2008). Converting to the hydrochloric salt for storage? Available at: [Link]

• ResearchGate. (2025). A novel procedure for stabilization of azide in biological samples and method for its determination (HS-GC-FID/FID). Available at: [Link]

• YouTube. (2020). Conversion of Amines to Amine Salts. Available at: [Link]

• Org Prep Daily. (2006). Purifying amines on silica. Available at: [Link]

• University of Alberta. (n.d.). Isolation (Recovery) of amines. Available at: [Link]

• Reddit. (2018). Ways of crashing out amines. Available at: [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. biotage.com [biotage.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. teledyneisco.com [teledyneisco.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pharmagrowthhub.com [pharmagrowthhub.com]
• 13. youtube.com [youtube.com]
• 14. reddit.com [reddit.com]
• 15. Sciencemadness Discussion Board - Converting to the hydrochloric salt for storage? - Powered by XMB 1.9.11 [sciencemadness.org]

Handling hygroscopic nature of (2R)-1-azidopropan-2-amine hydrochloride

Technical Support Center: Specialty Reagents Division Ticket ID: AZ-2R-HCL-HYGRO-001 Subject: Handling & Stabilization of (2R)-1-azidopropan-2-amine hydrochloride

Welcome to the Technical Support Portal

Product Context: You are working with (2R)-1-azidopropan-2-amine hydrochloride . This molecule presents a "Dual Hazard" profile that complicates standard laboratory procedures:

• Hygroscopicity: As a primary amine hydrochloride salt, it possesses a high lattice energy that is easily disrupted by atmospheric moisture, leading to rapid deliquescence (turning into a liquid/gum).

• Azide Instability: With a Carbon-to-Nitrogen (C/N) ratio of 0.75 (3 Carbons, 4 Nitrogens), this compound falls into the "High Energy" class. Standard drying techniques (ovens, heat guns) are strictly prohibited due to explosion risks.

This guide provides self-validating protocols to handle these competing physical properties safely.

Module 1: Critical Storage Protocols

User Issue: "I received the shipment, and the bottle looks 'sweaty' or the powder is clumping. How do I store this long-term?"

Technical Insight: The hydrochloride salt is the thermodynamic sink for the amine, but it is kinetically unstable regarding moisture uptake. Once water enters the crystal lattice, it facilitates hydrolysis and can alter the stoichiometry of your "Click" reactions or peptide couplings.

The "Dry-Chain" Protocol: Do not store this container on a standard chemical shelf. Follow this loop immediately upon receipt.

Figure 1: The "Dry-Chain" storage lifecycle. Note the critical step of warming to room temperature before opening to prevent condensation.

FAQ:

• Q: Can I store it in a standard desiccator?

  • A: Only if the desiccator is kept in a fridge/freezer. Room temperature storage is acceptable for short periods, but cold storage slows the kinetics of degradation. Use Phosphorus Pentoxide (

    ) or high-grade molecular sieves as the desiccant. Silica gel is often insufficient for amine salts.

Module 2: Weighing & Handling (The "Stock Solution" Strategy)

User Issue: "Every time I try to weigh 5 mg, the mass keeps increasing on the balance because it's absorbing water. My stoichiometry is ruined."

Technical Insight: Weighing hygroscopic solids in open air is a futile exercise in error propagation. The moment the spatula leaves the bottle, the mass is changing.

The Solution: Volumetric Dosing Stop weighing solids for individual reactions. Prepare a quantified stock solution.[1] This is safer (azides are more stable in solution) and more precise.

Protocol: Preparation of Stable Stock Solution

• Solvent Choice: Select a solvent compatible with your downstream chemistry (e.g., DMSO-d6 for NMR checking, or dry Methanol/Water).

  • Note: Avoid Dichloromethane (DCM) if possible; azides can react with halogenated solvents over long periods to form explosive di-azidomethane, though less likely with the salt form, it is a bad habit.

• The "Difference Weighing" Technique:

  • Tare a dry volumetric flask (e.g., 5.00 mL).

  • Add approximately the target amount of solid directly to the flask (do not aim for 5.00 mg exactly).

  • Weigh the flask + solid. Calculate exact mass (

    ).

  • Dilute to the mark with solvent.[1]

  • Calculate Molarity:

    .

Comparative Accuracy Table:

Method	Precision	Risk of Water Uptake	Safety (Azide)	Recommended?
Direct Weighing (Open Air)	Low ( 10-15%)	High (Deliquescence)	Medium (Dust hazard)	NO
Glove Box Weighing	High ( 1%)	None	High (Static/Spill)	YES (If available)
Stock Solution (Volumetric)	Very High ( 0.5%)	Negligible	Low (Diluted)	HIGHLY RECOMMENDED

Module 3: Recovery & Drying (Safety Override)

User Issue: "My sample is wet/gooey. Can I put it in the oven to dry it out?"

CRITICAL SAFETY ALERT: NEVER heat this compound. Organic azides with

are thermally unstable. Heating (2R)-1-azidopropan-2-amine hydrochloride can trigger decomposition or explosion.[2]

Correct Drying Protocol (Vacuum Desiccation): If you must recover the solid:

• Place the open vial in a vacuum desiccator.

• Desiccant: Use

  (Phosphorus Pentoxide) or KOH pellets (good for acid salts).

• Vacuum: Apply high vacuum (< 1 mbar) at Ambient Temperature (20-25°C) .

• Time: Allow 12-24 hours.

• Shielding: Always perform this behind a blast shield.

Module 4: Quality Control (qNMR)

User Issue: "How do I know how much of my weight is actual compound vs. water?"

Technical Insight: Standard "Loss on Drying" (LOD) is dangerous (heat). Karl Fischer titration is excellent but consumes material. Quantitative NMR (qNMR) is the non-destructive gold standard.

The qNMR Workflow: You will use an internal standard to quantify the "Active Pharmaceutical Ingredient" (API) content effectively.

Figure 2: Quantitative NMR workflow for determining purity without thermal stress.

Calculation:

• : Integral area[3]
• : Number of protons
• : Mass weighed
• : Molecular Weight[4]
• : Purity of standard

If the purity is 85%, the remaining 15% is likely water/HCl moisture. Adjust your reaction stoichiometry by dividing the required mass by 0.85.

References & Authoritative Sources

• Organic Azide Safety:

  • Guidance: "Organic azides with a C/N ratio < 3 should not be isolated or handled in large scale."[5] The hydrochloride salt improves stability but does not negate the explosive potential of the azide group.

  • Source: Bräse, S., et al. (2005). Organic Azides: An Exploding Diversity of a Unique Class of Compounds. Angewandte Chemie International Edition.

• Handling Hygroscopic Amine Salts:

  • Guidance: Protocols for handling deliquescent salts, emphasizing the use of inert atmosphere and stock solutions.

  • Source: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Chapter: Common Physical Techniques).

• Quantitative NMR (qNMR) Methodology:

  • Guidance: Standardizing purity determination for hygroscopic organic compounds.

  • Source: Pauli, G. F., et al. (2005). Importance of Purity Evaluation in Proposed Drug Standards. Journal of Medicinal Chemistry.

• Hazardous Waste Management (Azides):

  • Guidance: Prevention of Hydrazoic acid formation (reaction with acid/moisture) and metal azide formation (reaction with metal spatulas).

  • Source: National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).[2] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemistry.unm.edu [chemistry.unm.edu]
• 3. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 4. 3-Azido-1-propanamine | 88192-19-2 [chemicalbook.com]
• 5. uvic.ca [uvic.ca]

Technical Support Center: Scale-up Synthesis of (2R)-1-Azidopropan-2-amine Hydrochloride

Welcome to the technical support center for the scale-up synthesis of (2R)-1-azidopropan-2-amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning this synthesis from the laboratory bench to larger-scale production. Here, we address common challenges through a series of frequently asked questions and troubleshooting guides, grounded in established scientific principles and practical experience.

I. Critical Safety Considerations: The Azide Hazard

Organic azides are energetic compounds that require careful handling, especially during scale-up operations.[1][2] Their potential for explosive decomposition under stimuli such as heat, shock, or pressure is a primary concern.[1][3]

Frequently Asked Questions (FAQs):

Q1: What are the primary safety hazards associated with scaling up the synthesis of (2R)-1-azidopropan-2-amine hydrochloride?

A1: The primary hazards stem from the intrinsic properties of the azide functional group. Key concerns include:

• Explosive Decomposition: Organic azides can decompose violently when subjected to heat, shock, or pressure.[3] The risk increases with compounds having a low carbon-to-nitrogen ratio.[4]

• Formation of Hydrazoic Acid (HN₃): In the presence of acids, azide salts can generate hydrazoic acid, a highly toxic, volatile, and explosive substance.[1][5]

• Incompatibility with Heavy Metals: Azides can react with heavy metals (e.g., copper, lead, mercury) to form highly sensitive and explosive metal azides.[4][5] This includes contact with metal spatulas, plumbing, or certain reagents.[4]

• Toxicity: Sodium azide, a common reagent in this synthesis, is highly toxic and can be fatal upon ingestion, inhalation, or skin absorption.[4]

Q2: What personal protective equipment (PPE) is mandatory when working with azides on a larger scale?

A2: A comprehensive PPE protocol is non-negotiable. This includes:

• A flame-resistant lab coat.[4]

• ANSI Z87.1-compliant safety goggles and a face shield, especially when a splash hazard is present.[4]

• Nitrile gloves for incidental contact, with Silver Shield gloves worn underneath for procedures with a higher risk of skin contact.[4]

Q3: What engineering controls are essential for a safe scale-up?

A3: All manipulations involving azides must be conducted within a certified chemical fume hood.[4] For scale-up operations, the use of a blast shield inside the fume hood is strongly recommended.[1][4] It is also crucial to avoid the use of any equipment with metal parts that could come into contact with the azide-containing solutions.[3][4]

II. Synthetic Pathway and Key Challenges

A common synthetic route to (2R)-1-azidopropan-2-amine hydrochloride starts from the readily available chiral building block, (R)-alaninol ((R)-2-aminopropan-1-ol).[6][7][8] The synthesis typically involves the conversion of the primary alcohol to a leaving group, followed by nucleophilic substitution with an azide source, and subsequent formation of the hydrochloride salt.

Caption: A typical synthetic workflow for (2R)-1-azidopropan-2-amine hydrochloride.

Troubleshooting Guide: Reaction Steps

Problem	Probable Cause(s)	Recommended Solution(s)
Low Yield in Hydroxyl Activation Step	- Incomplete reaction. - Presence of moisture. - Inefficient base.	- Monitor reaction progress by TLC or LC-MS. - Ensure all reagents and solvents are anhydrous. - Consider using a stronger, non-nucleophilic base like DBU.[9]
Formation of Side Products During Azidation	- Competing elimination reactions. - Reaction temperature too high.	- Maintain a controlled, lower reaction temperature. - Optimize the solvent system; polar aprotic solvents like DMF are often preferred.
Incomplete Azidation	- Poor reactivity of the leaving group. - Insufficient azide reagent.	- Ensure the complete formation of the mesylate or tosylate intermediate. - Use a slight excess of the azide source (e.g., 1.1-1.5 equivalents of NaN₃).
Difficulty in Isolating the Free Amine	- The product is a volatile, low molecular weight amine. - Emulsion formation during aqueous workup.	- Avoid concentrating the free amine by rotary evaporation. Proceed directly to salt formation after extraction. - Use brine to break emulsions during workup.

III. Purification and Isolation of the Hydrochloride Salt

The final step involves the formation and purification of the hydrochloride salt. This is a critical step for obtaining a stable, crystalline product with high purity.

Frequently Asked Questions (FAQs):

Q4: What are the common challenges in the purification of (2R)-1-azidopropan-2-amine hydrochloride?

A4: Common challenges include:

• Hygroscopicity: Amine hydrochloride salts can be hygroscopic, making them difficult to handle and dry completely.

• Solubility: The salt's solubility profile can make recrystallization challenging. It is often highly soluble in polar solvents like water and methanol, and less soluble in nonpolar organic solvents.[10]

• Removal of Inorganic Salts: If aqueous HCl is used for salt formation, removal of resulting inorganic salts (e.g., NaCl) can be problematic.[11]

• Maintaining Stereochemical Integrity: Harsh purification conditions could potentially lead to racemization, although this is less likely for this specific molecule under standard salt formation conditions.

Troubleshooting Guide: Purification

Problem	Probable Cause(s)	Recommended Solution(s)
Product is an Oil or Gummy Solid	- Presence of impurities. - Residual solvent. - Product is hygroscopic and has absorbed water.	- Attempt to triturate the crude product with a non-polar solvent like diethyl ether or hexane to induce crystallization. - Ensure the product is thoroughly dried under high vacuum. - Handle the product in a dry atmosphere (e.g., glove box).
Low Purity After Crystallization	- Co-precipitation of impurities. - Inappropriate recrystallization solvent system.	- Screen a variety of solvent systems for recrystallization. Common choices include isopropanol, ethanol, or mixtures with less polar co-solvents like diethyl ether or ethyl acetate.[10] - A slow cooling rate during crystallization often yields purer crystals.
Difficulty in Removing Inorganic Salts	- Use of aqueous HCl for salt formation.	- It is highly recommended to use anhydrous HCl (e.g., a solution in diethyl ether, dioxane, or isopropanol) to precipitate the hydrochloride salt, thus avoiding the formation of water-soluble inorganic byproducts.[12] - If aqueous HCl must be used, consider techniques like reverse-phase chromatography for purification.[11]

IV. Analytical Characterization and Quality Control

Ensuring the identity, purity, and stereochemical integrity of the final product is paramount.

Frequently Asked Questions (FAQs):

Q5: What analytical techniques are essential for characterizing the final product?

A5: A comprehensive analytical panel should include:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the compound.[13]

• Mass Spectrometry (MS): To verify the molecular weight. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.[13]

• Chiral HPLC or SFC: To determine the enantiomeric purity (enantiomeric excess, ee).[14][15] This is crucial for pharmaceutical applications.

• Elemental Analysis: To confirm the elemental composition, especially for the final, purified salt.

Q6: How can the enantiomeric purity of (2R)-1-azidopropan-2-amine be determined?

A6: Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) are the most reliable methods for determining enantiomeric purity.[14][15][16] These techniques utilize a chiral stationary phase to separate the two enantiomers, allowing for their quantification.[15] An alternative, though less precise, method involves derivatization with a chiral agent (e.g., Mosher's acid chloride) followed by NMR analysis.[15][17][18]

Caption: A streamlined analytical and quality control workflow.

V. Waste Handling and Decontamination

Proper handling and disposal of azide-containing waste are critical for safety and environmental compliance.

Frequently Asked Questions (FAQs):

Q7: How should azide-containing waste be managed?

A7: Azide waste is considered extremely hazardous.[4]

• Segregation: Azide waste streams must be kept separate from all other waste, especially acidic, chlorinated solvent, or heavy metal-containing waste.[4]

• pH Control: The pH of aqueous azide waste should be maintained above 9 at all times to prevent the formation of hydrazoic acid.[3][4]

• Containers: Do not use metal containers or lids for azide waste.[4]

• Disposal: All azide waste must be disposed of through a certified hazardous waste management service. Never pour azide solutions down the drain.[3]

Q8: What is the correct procedure for decontaminating glassware and work surfaces after an azide synthesis?

A8: Decontamination should be performed carefully:

• Rinse all glassware and surfaces with a buffer solution at a pH > 9.[3]

• Collect all rinsates in a designated azide waste container.[3]

• A final rinse with 70% ethanol can be performed.[3]

This technical support guide provides a foundational understanding of the challenges and solutions associated with the scale-up synthesis of (2R)-1-azidopropan-2-amine hydrochloride. Adherence to strict safety protocols, careful optimization of reaction and purification conditions, and rigorous analytical characterization are essential for a successful and safe scale-up campaign.

References

• Standard Operating Procedure. Sodium Azide and Organic Azides. UC Santa Barbara. Available at: [Link]

• Safe Practices for Azide Chemistry Scale-up: A Case Study On a Pharmaceutical Intermediate. ResearchGate. Available at: [Link]

• Azides. University of Victoria. Available at: [Link]

• Information on Azide Compounds. Stanford Environmental Health & Safety. Available at: [Link]

• Dangers of: Azide Reactions, Large Scale Reactions. University of Nevada, Reno. Available at: [Link]

• Organic azide. Wikipedia. Available at: [Link]

• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. ACS Publications. Available at: [Link]

• Enantioseparation of Hydrochloride Salts Using Carbon Dioxide-Based Mobile Phases with On-Line Polarimetric Detection. ResearchGate. Available at: [Link]

• A study on the thermal stability of organic azides. ResearchGate. Available at: [Link]

• Purification of organic hydrochloride salt? ResearchGate. Available at: [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry. Available at: [Link]

• Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. ResearchGate. Available at: [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds. ACS Publications. Available at: [Link]

• Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. Nature. Available at: [Link]

• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. BioDuro. Available at: [Link]

• An Overview and Discussion of Azido Impurities and their Risk Assessments in Drug Substances and Drug Products. ResearchGate. Available at: [Link]

• A Method for the Catalytic Enantioselective Synthesis of Chiral α-Azido and α-Amino Ketones from Racemic α-Bromo Ketones, and Its Generalization to the Formation of Bonds to C, O, and S. Organic Chemistry Portal. Available at: [Link]

• L-Alaninol. PubChem. Available at: [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. MDPI. Available at: [Link]

• Mutagenic Azido Impurities in Drug Substances: A Perspective. PubMed. Available at: [Link]

• An Overview and Discussion of Azido Impurities and their Risk Assessments in Drug Substances and Drug Products. Asian Journal of Applied Chemistry Research. Available at: [Link]

• Supporting information. The Royal Society of Chemistry. Available at: [Link]

• Identification and Synthesis of Impurities Formed During Preparation of Azelnidipine. Asian Journal of Chemistry. Available at: [Link]

• Enzymatic synthesis of chiral amines using -2-amino propane as amine donor. Google Patents.
• Process for the preparation of (S)-2-amino-1-propanol (L-alaninol) from (S)-1-methoxy-2-propylamine. Google Patents.

• Synthesis, characterization, and crystal structure of 2-(2-azidophenyl)-3-oxo-3H-indole 1-oxide. National Center for Biotechnology Information. Available at: [Link]

• (R)-(-)-2-Amino-1-propanol CAS 35320-23-1. Watson International. Available at: [Link]

• 2-Azidoethan-1-amine hydrochloride. PubChem. Available at: [Link]

• D-Alaninol. Pharmaffiliates. Available at: [Link]

• Method for synthesis of (1s, 2r)-milnacipran. Google Patents.

• Synthesis of optically pure 2-azido-1-arylethanols with isolated enzymes and conversion to triazole-containing beta-blocker analogues employing click chemistry. PubMed. Available at: [Link]

Sources

• 1. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. uvic.ca [uvic.ca]
• 4. ehs.ucsb.edu [ehs.ucsb.edu]
• 5. researchgate.net [researchgate.net]
• 6. 35320-23-1 | (R)-2-Aminopropan-1-ol - AiFChem [aifchem.com]
• 7. watson-int.com [watson-int.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. echemi.com [echemi.com]
• 12. EP2391599B1 - Method for synthesis of (1s, 2r)-milnacipran - Google Patents [patents.google.com]
• 13. Synthesis, characterization, and crystal structure of 2-(2-azido­phen­yl)-3-oxo-3H-indole 1-oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]
• 17. researchgate.net [researchgate.net]
• 18. Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Low Reactivity of Sterically Hindered Azides

Status: Online Operator: Senior Application Scientist Ticket ID: AZ-STERIC-001

Welcome to the Azide Reactivity Help Desk

If you have reached this page, your "Click" reaction (CuAAC or SPAAC) has likely stalled. You are probably working with a tertiary azide (e.g., adamantyl, tertiary alkyl) or an azide buried deep within a folded polymer or protein scaffold.

Standard protocols using TBTA or generic DBCO often fail here. The steric bulk prevents the formation of the required metallacycle transition state. This guide provides the advanced "patches" required to bypass these steric locks.

Module 1: Diagnostic & Decision Logic

Before altering your chemistry, determine the correct pathway. Steric hindrance requires specific reagents that create an "open" coordination sphere.

Workflow Visualization

The following logic tree guides your reagent selection based on steric severity and copper tolerance.

Figure 1: Decision matrix for selecting reagents compatible with sterically hindered azides. Note the shift away from "standard" reagents (TBTA, DBCO).

Module 2: CuAAC Optimization (Copper-Catalyzed)

The Problem: Ligand Crowding

In standard Click chemistry, TBTA (Tris(benzyltriazolylmethyl)amine) is the default ligand. However, TBTA forms a tight cage around the Copper(I) ion. While this protects the catalyst, it physically blocks bulky azides from accessing the copper center to form the necessary Cu-acetylide-azide complex [1].

The Solution: BTTAA and BTTES

You must switch to BTTAA or BTTES .

• Why? These ligands possess electron-rich triazole rings with bulky tert-butyl groups positioned away from the metal center. This creates a paradoxical effect: the ligand is bulky, but it forces the complex into a geometry that leaves an "open binding pocket" for the substrate while preventing the formation of inactive polynuclear copper aggregates [2].

• Performance: BTTAA has been shown to accelerate reactions of tertiary azides significantly faster than TBTA or THPTA.

Protocol: High-Efficiency Hindered Click

Applicability: Tertiary azides, protein conjugates, DNA-encoded libraries.

Reagent	Concentration (Final)	Role
Hindered Azide	1.0 mM	Substrate
Alkyne	1.5 - 2.0 mM	Partner (Slight excess drives kinetics)
CuSO₄	100 - 200 µM	Copper Source
BTTAA Ligand	400 - 800 µM	CRITICAL: Maintain 1:4 to 1:6 Cu:Ligand ratio
Sodium Ascorbate	5.0 mM	Reducing Agent (Excess required)
Aminoguanidine	5.0 mM	Optional: Prevents protein byproducts

Step-by-Step Procedure:

• Premix Catalyst: In a separate tube, mix CuSO₄ and BTTAA (1:4 ratio). Incubate for 3 minutes. The solution should remain clear/light blue. If precipitate forms, your ligand is degraded.

• Substrate Mix: Dissolve Azide and Alkyne in your solvent (50% DMSO/Water or tBuOH/Water recommended for hindered organic substrates).

• Initiation: Add the Cu-Ligand premix to the Substrate mix.

• Reduction: Add Sodium Ascorbate last.

• Incubation: Seal under Argon/Nitrogen. Incubate at 37°C for 2-4 hours .

  • Note: While standard Click is fast at RT, hindered azides require thermal energy to overcome the activation barrier.[1]

Module 3: SPAAC Optimization (Copper-Free)

The Problem: Cyclooctyne Bulk

If you cannot use Copper (e.g., live cell imaging), you rely on Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[2][3]

• The Trap: DBCO (Dibenzocyclooctyne) is the most popular reagent. However, the two fused benzene rings create significant steric bulk around the alkyne bond. If your azide is also bulky (tertiary), the two reagents will repel each other, resulting in reaction rates near zero [3].

The Solution: BCN (Bicyclo[6.1.0]non-4-yne)

Switch to BCN-endo or BCN-exo .

• Why? BCN lacks the fused aromatic rings of DBCO. It relies on the strain of the cyclopropane ring fused to the cyclooctyne. This structure is physically smaller and more "aerodynamic," allowing it to slip into the sterically crowded environment of a tertiary azide [3].

Comparative Kinetics Data

Approximate relative reaction rates (k_rel) with hindered azides.

Azide Type	DBCO (Standard)	BCN (Recommended)
Primary Azide	1.0 (Baseline)	0.8
Tertiary Azide	< 0.05 (Stalled)	0.4 (Active)

Module 4: Troubleshooting & FAQs

Common Failure Modes

Symptom	Diagnosis	Corrective Action
Reaction turns Green/Brown	Oxidation of Cu(I) to Cu(II).	Oxygen leak. Degas solvents thoroughly. Add fresh Sodium Ascorbate (5mM boost).
Precipitate Forms	Ligand dissociation or Cu-acetylide aggregation.	Switch to BTTAA. Maintain strictly high Ligand:Cu ratio (6:1). Add 10-20% DMSO.
No Product (LCMS)	Steric lockout.	Verify you are NOT using TBTA. Heat reaction to 40-50°C if biomolecule stability permits.
Slow Kinetics	Low effective concentration.	Increase reactant concentration.[3][4] Click chemistry is second-order; doubling concentration quadruples rate.

Frequently Asked Questions

Q: Can I use microwave irradiation to force the reaction? A: Yes, but with caution. For small molecules (non-proteins), microwave heating at 60-80°C for 10-20 minutes can drive hindered azides to completion. Ensure you use a sealed vessel and a stable ligand like BTTAA.

Q: Why not just use more Copper? A: Adding more copper often worsens the problem. Free copper (unbound by ligand) catalyzes the formation of reactive oxygen species (ROS) and can cause alkyne homocoupling. It is better to increase the Ligand:Copper ratio (up to 10:1) rather than the copper concentration itself.[2][3][5][6][7][8][9][10][11]

Q: My azide is on a tertiary carbon of a sugar. Is there a specific linker? A: Yes. If possible, introduce a "spacer" (e.g., PEG3 or alkyl chain) between the tertiary carbon and the azide during synthesis. If the azide is directly attached to the tertiary center, you must use the BTTES/BTTAA system described above.

References

• Ligand-Accelerated CuAAC for Hindered Substrates Besanceney-Webler, C., et al. Increasing the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study. Angew.[1][11] Chem. Int. Ed. (2011). [Link]

• Discovery of BTTAA and BTTES Uttamapinant, C., et al. Fast, Cell-Compatible Click Chemistry with Copper-Chelating Azides for Biomolecular Labeling. Angew.[1][11] Chem. Int. Ed. (2012). [Link]

• BCN vs DBCO Sterics Dommerholt, J., et al. Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angew.[1][11] Chem. Int. Ed. (2010). [Link]

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. broadpharm.com [broadpharm.com]
• 9. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scilit.com [scilit.com]

Reference Data & Comparative Studies

Technical Comparison Guide: Enantiomeric Excess Determination of (2R)-1-azidopropan-2-amine HCl

Executive Summary & Strategic Recommendation

The determination of enantiomeric excess (ee) for (2R)-1-azidopropan-2-amine HCl presents a specific set of analytical challenges:

• Lack of Chromophore: The aliphatic backbone lacks UV absorption, rendering direct UV-HPLC ineffective without derivatization.

• Thermal Instability: The organic azide moiety poses a significant decomposition risk at elevated temperatures, making Gas Chromatography (GC) hazardous and unreliable.

• Ionic Nature: As a hydrochloride salt, the amine must be liberated (basified) prior to analysis or derivatization.

The Recommended Protocol: Derivatization with Marfey’s Reagent (FDAA) followed by Achiral RP-HPLC.

• Why: This method converts enantiomers into diastereomers, allowing separation on standard C18 columns (removing the need for expensive chiral columns). It introduces a strong UV chromophore (340 nm) and operates under mild conditions that preserve the azide group.

Critical Safety Advisory: The Azide Hazard

Before proceeding, all personnel must acknowledge the thermal properties of the analyte.

WARNING: AVOID GAS CHROMATOGRAPHY (GC) Organic azides can decompose explosively or degrade into nitrenes at high temperatures.

• Risk: The N=N=N bond is energetically unstable. GC inlet temperatures often exceed 200°C, leading to in-situ decomposition, false peaks, and potential instrument damage.

• Directive: Do not use GC unless cold on-column injection is strictly validated. HPLC is the mandatory standard for this guide.

Comparative Analysis of Methodologies

The following table contrasts the three primary viable approaches for ee determination.

Feature	Method A: Marfey’s Reagent (FDAA)	Method B: Benzoylation + Chiral HPLC	Method C: 19F-NMR (Mosher’s)
Principle	Derivatization to Diastereomers	Derivatization for UV + Chiral Column	Diastereomeric Solvation/Interaction
Column Type	Standard C18 (Achiral)	Chiral Stationary Phase (e.g., OD-H)	N/A (NMR Tube)
Detection	UV (340 nm)	UV (254 nm)	19F or 1H NMR Signal
Sensitivity	High (molar absorptivity ~30,000)	Moderate	Low (Requires mg quantities)
Cost	Low (Reagent + C18)	High (Chiral Columns >$1,000)	High (NMR Time)
Throughput	High (Automated HPLC)	High	Low
Verdict	Preferred (Robust & Accessible)	Alternative (If CSP available)	Validation Only

Decision Logic Visualization

The following diagram illustrates the decision-making process for selecting the appropriate analytical workflow.

Caption: Decision tree prioritizing safety (avoiding GC) and accessibility (using achiral columns via Marfey's reagent).

Detailed Protocol: Marfey’s Reagent (FDAA) Method

This method utilizes 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA) . The reagent reacts with the amine to form diastereomers.[1][2] Because FDAA is chiral (L), the reaction with a racemic amine yields (L-L) and (L-D) diastereomers, which separate on a standard C18 column due to different hydrophobicities.

Materials[1][3][4][5][6][7][8]

• Analyte: (2R)-1-azidopropan-2-amine HCl.

• Reagent: FDAA (Marfey’s Reagent), 1% solution in Acetone.

• Buffer: 1M NaHCO₃ (Sodium Bicarbonate).

• Quench: 1M HCl.

• Solvents: HPLC-grade Acetonitrile (ACN) and Water (0.1% TFA or Formic Acid).

Experimental Workflow

Step 1: Sample Preparation & Neutralization The HCl salt must be neutralized to allow nucleophilic attack.

• Weigh 1.0 mg of the sample into a 1.5 mL vial.

• Add 50 µL of Water .

• Add 20 µL of 1M NaHCO₃ . (This neutralizes the HCl and buffers pH to ~8.5).

Step 2: Derivatization Reaction

• Add 100 µL of FDAA solution (1% in Acetone).

• Vortex briefly.

• Incubate at 40°C for 60 minutes . (Do not exceed 50°C to protect the azide).

  • Mechanism:[3][4][5][6] The amine attacks the fluorodinitrobenzene ring via Nucleophilic Aromatic Substitution (

    ).

Step 3: Quenching

• Cool to room temperature.

• Add 20 µL of 1M HCl to stop the reaction (neutralizes excess bicarbonate).

• Dilute with 800 µL of 50% ACN/Water.

• Filter through a 0.22 µm PTFE filter into an HPLC vial.

Step 4: HPLC Analysis

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: Water + 0.1% TFA.

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 10% B to 60% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 340 nm .

Data Interpretation & Calculation

• Elution Order: Typically, the L-L diastereomer (FDAA-L + Amine-S) elutes before the L-D diastereomer (FDAA-L + Amine-R), but this must be confirmed with standards.

• Self-Validation: You MUST run a racemic standard of 1-azidopropan-2-amine using this exact protocol first. You should see two well-separated peaks (Resolution

  ).

• Calculation:

Alternative Protocol: Benzoylation + Chiral HPLC

If a chiral column is available, this method is faster as it requires less incubation time, though the separation is often more sensitive to mobile phase conditions.

Workflow[7][12]

• Basify: Dissolve 5 mg sample in 0.5 mL DCM + 0.5 mL 1M NaOH.

• React: Add 1.2 eq Benzoyl Chloride. Shake for 10 mins.

• Extract: Separate organic layer, dry over MgSO₄, evaporate.

• Resuspend: Dissolve in Mobile Phase (e.g., Hexane/IPA).

• HPLC:

  • Column: Chiralcel OD-H or AD-H (Amylose/Cellulose based).

  • Mobile Phase: Hexane:Isopropanol (90:10).

  • Detection: UV at 254 nm (Benzamide chromophore).

Workflow Diagram (Marfey's Method)

Caption: Step-by-step workflow for derivatization of (2R)-1-azidopropan-2-amine HCl using Marfey's Reagent.

Troubleshooting & Validation (Self-Validating System)

To ensure Trustworthiness (E-E-A-T), follow these validation checkpoints:

• The "Blank" Check: Run a blank derivatization (Reagent + Buffer + No Amine).

  • Result: You will see a peak for unreacted FDAA (usually elutes late or very early depending on hydrolysis). Ensure this does not co-elute with your analyte peaks.

• The "Racemic" Check: Always derivatize a racemic mixture of the amine.

  • Result: You must obtain two peaks of equal area (1:1 ratio). If you see a single peak, your gradient is too steep, or the column efficiency is insufficient.

• Peak Tailing:

  • Cause: Residual silanol interactions with the amine.

  • Fix: Ensure TFA (0.1%) is present in the mobile phase to suppress ionization of silanols and the secondary amine of the derivative.

References

• Marfey, P. (1984). Determination of D-amino acids as enantiomeric mixtures by reversed-phase high-performance liquid chromatography. Carlsberg Research Communications, 49(6), 591-596.

• Bhushan, R., & Bruckner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27(3-4), 231-247.

• Sigma-Aldrich Technical Bulletin. (2025). Derivatization and Separation of Aliphatic Amines.[1][2][7][8][6][9]

• BenchChem Safety Guide. (2025). Thermal Stability of Organic Azides. (Note: Generalized reference for azide stability data).

Sources

• 1. peptide.com [peptide.com]
• 2. Determination of enantiomeric excess in amine derivatives with molecular self-assemblies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Organic azide - Wikipedia [en.wikipedia.org]
• 5. heraldopenaccess.us [heraldopenaccess.us]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Marfey's reagent for chiral amino acid analysis: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. pubs.acs.org [pubs.acs.org]

Comparative stability of HCl salt vs TFA salt of 1-azidopropan-2-amine

The following guide provides an in-depth technical comparison of the HCl and TFA salt forms of 1-azidopropan-2-amine , designed for researchers requiring strict control over stability, safety, and biological compatibility.

Executive Summary

For the small organic azide 1-azidopropan-2-amine (CAS: 138373-94-1), the Hydrochloride (HCl) salt is the superior form for long-term storage, handling, and biological application. While the Trifluoroacetate (TFA) salt is a common intermediate during synthesis (particularly after Boc-deprotection), it exhibits significant physicochemical drawbacks, including high hygroscopicity, physical instability (often appearing as an oil or gum), and cytotoxicity.

Verdict: Researchers should prioritize the HCl salt for isolated materials. If the TFA salt is generated in situ, it is strongly recommended to perform a salt exchange to HCl prior to storage or biological use.

Chemical Profile & Safety Analysis

Molecule: 1-Azidopropan-2-amine (also known as 2-aminopropyl azide). Formula (Free Base):

Molecular Weight: 100.12 g/mol

The "High-Energy" Risk Factor

This molecule is a low-molecular-weight organic azide. A critical safety metric for organic azides is the Carbon-to-Nitrogen (C/N) ratio .

• Rule of Thumb: A C/N ratio < 3 indicates a high potential for explosivity.

• Calculation: 3 Carbons / 4 Nitrogens = 0.75 .

Critical Safety Insight: The free base of 1-azidopropan-2-amine falls significantly below the safety threshold (

). It is potentially volatile and shock-sensitive.

• Role of the Salt: Converting the free base to a salt (HCl or TFA) increases the molecular weight without adding energetic nitrogen, effectively "diluting" the explosive potential and reducing volatility.

  • HCl Salt (

    ): MW ~136.5 g/mol .[1]

  • TFA Salt (

    ): MW ~214.1 g/mol .

Directive: Never isolate the free base of 1-azidopropan-2-amine in quantities >100 mg. Always maintain it in solution or as a stable salt form.

Physicochemical Comparison: HCl vs. TFA[2][3][4][5][6]

The following table contrasts the two salt forms based on experimental observations typical for small amine azides.

Feature	HCl Salt (Recommended)	TFA Salt (Transient)
Physical State	Crystalline Solid	Viscous Oil or Amorphous Gum
Hygroscopicity	Low to Moderate	High (Deliquescent)
Melting Point	Defined (typically >100°C)	Undefined / Very Low
Spectral Interference	Minimal	Strong IR band ~1670 cm⁻¹ (C=O)
Biocompatibility	High (Physiological counterion)	Low (Cytotoxic, alters pH)
Storage Stability	Years at -20°C	Weeks/Months (prone to hydrolysis)

Technical Analysis[3][7]

• Crystallinity & Purity: The Chloride ion (

  ) is smaller and more spherical than the Trifluoroacetate ion ( ). This allows the HCl salt to pack more efficiently into a crystal lattice, resulting in a stable solid. The TFA salt, with its bulky, fluorinated tail, disrupts packing, often yielding a hygroscopic oil that is difficult to weigh accurately.

• Hygroscopicity: TFA salts of small amines act as "sponges" for atmospheric moisture. Water uptake accelerates hydrolytic degradation and makes stoichiometry calculations for reactions (e.g., Click chemistry) unreliable.

Biological Implications

For drug development and cellular assays, the choice of counterion is non-trivial.

• TFA Toxicity: Residual TFA is known to inhibit osteoblast and chondrocyte proliferation and can alter cellular metabolism even at low concentrations. In in vivo studies, TFA can accumulate and cause artifacts in ion channel function.

• pH Artifacts: TFA salts are often acidic.[2] If not buffered correctly, the addition of a TFA salt to a cell culture media can locally drop the pH, causing non-specific cell death that mimics drug toxicity.

Experimental Workflows

Workflow A: Salt Exchange (TFA HCl)

If you have synthesized 1-azidopropan-2-amine via Boc-deprotection with TFA, use this protocol to convert it to the stable HCl form.

Protocol:

• Dissolution: Dissolve the crude TFA salt in a minimal amount of MeOH or water.

• Acidification: Add excess HCl (using 2M or 4M HCl in dioxane or water).

• Evaporation: Evaporate the solvent under reduced pressure.

• Repetition: Repeat steps 1-3 at least three times . This "chasing" method relies on the volatility of TFA (b.p. 72°C) vs. HCl (gas). The HCl displaces the TFA equilibrium.

• Lyophilization: For the final step, dissolve in water and lyophilize to obtain a white powder.

Figure 1: Iterative evaporation protocol for converting unstable TFA salts to stable HCl salts.

Workflow B: Stability Testing (Quality Control)

To validate the stability of your azide salt, use the following self-validating testing loop.

Protocol:

• Baseline: Measure purity via HPLC (ELSD or MS detection, as UV is weak for this molecule) and appearance.

• Stress Test: Incubate a small sample at 40°C / 75% RH (Relative Humidity) for 1 week.

• Analysis: Re-run HPLC.

  • Pass: Purity > 95%, no color change.

  • Fail: Purity drop, yellowing (oxidation), or liquefaction (hygroscopicity).

Figure 2: Accelerated stability testing workflow to determine shelf-life viability.

References

• Safety of Organic Azides: Bräse, S., et al. "Organic Azides: An Exploding Diversity of a Unique Class of Compounds." Angewandte Chemie International Edition, 2005. Link

• TFA Toxicity in Bioassays: Cornish, J., et al. "Trifluoroacetate, a contaminant in purified proteins, inhibits proliferation of osteoblasts and chondrocytes." American Journal of Physiology-Endocrinology and Metabolism, 1999.[3] Link

• Salt Selection in Drug Development: Gupta, D., et al. "Salt selection: a critical step in the development of a substance." International Journal of Pharmaceutical Sciences and Research, 2018.

• Commercial Availability of HCl Salt: Enamine Store, "1-azidopropan-2-amine hydrochloride."[4] Accessed 2024. Link

Sources

• 1. 3-Azido-propylamine hydrochloride 97% | CAS: 70017-54-8 | AChemBlock [achemblock.com]
• 2. lifetein.com [lifetein.com]
• 3. genscript.com.cn [genscript.com.cn]
• 4. 1807914-38-0_(2R)-1-azidopropan-2-amine hydrochlorideCAS号:1807914-38-0_(2R)-1-azidopropan-2-amine hydrochloride【结构式 性质 英文】 - 化源网 [chemsrc.com]

Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to the Proper Disposal of (2R)-1-azidopropan-2-amine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

In the fast-paced world of drug discovery and development, the safe handling and disposal of reactive chemical intermediates are paramount. This guide provides an in-depth, procedural framework for the proper disposal of (2R)-1-azidopropan-2-amine hydrochloride, a compound class—organic azides—that demands rigorous safety protocols. Our aim is to equip you with the necessary knowledge to not only comply with safety regulations but also to foster a culture of proactive safety within your laboratory.

The Critical Nature of Azide Disposal: Understanding the Risks

Organic azides like (2R)-1-azidopropan-2-amine hydrochloride are energetic compounds that can be sensitive to heat, shock, and friction, potentially leading to explosive decomposition.[1][2] The primary hazard lies in the azide functional group (-N₃), which can release dinitrogen gas (N₂) in a rapid and exothermic reaction. Furthermore, contact with acids can generate hydrazoic acid (HN₃), a highly toxic and explosive substance.[3][4] Improper disposal, such as pouring azide solutions down the drain, can lead to the formation of highly shock-sensitive and explosive heavy metal azides in plumbing systems.[3][5]

Therefore, a comprehensive disposal strategy is not merely a suggestion but a critical component of laboratory safety. This guide will walk you through the necessary precautions, step-by-step disposal procedures, and decontamination protocols.

Essential Safety Precautions and Personal Protective Equipment (PPE)

Before commencing any disposal procedure, a thorough risk assessment must be conducted. The following safety measures are mandatory:

Engineering Controls:

• Fume Hood: All handling and disposal of (2R)-1-azidopropan-2-amine hydrochloride must be performed in a certified chemical fume hood to mitigate inhalation risks and contain any potential energy release.[6][7]

• Blast Shield: For any procedure involving the chemical alteration of the azide, the use of a blast shield is strongly recommended.[1][6]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical splash goggles are required. For procedures with a higher risk of explosion, a face shield should be worn in conjunction with goggles.[1][8]

• Hand Protection: Double gloving with nitrile gloves is recommended.[8] For handling higher concentrations or larger quantities, consider using Silver Shield® gloves as an inner layer.[3]

• Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[6]

General Handling Practices:

• Avoid Metal: Never use metal spatulas or tools to handle azide compounds, as this can lead to the formation of explosive metal azides.[7][8] Opt for plastic or ceramic utensils.

• Avoid Friction and Shock: Do not grind, scratch, or subject the compound to sudden impacts.[2][6]

• Incompatible Materials: Keep azides away from acids, heavy metals, and halogenated solvents.[2][4]

Disposal Pathways: A Decision-Making Framework

The appropriate disposal method for (2R)-1-azidopropan-2-amine hydrochloride depends on the quantity and concentration of the waste. The following diagram illustrates the decision-making process:

Caption: Decision workflow for the disposal of (2R)-1-azidopropan-2-amine hydrochloride.

Step-by-Step Disposal Procedures

Under no circumstances should (2R)-1-azidopropan-2-amine hydrochloride or its solutions be disposed of down the drain. [3][4] All azide-containing waste is considered hazardous and must be managed through your institution's Environmental Health & Safety (EHS) department.[9]

For Large Quantities or Concentrated Waste:

• Segregation and Labeling:

  • Collect all waste containing (2R)-1-azidopropan-2-amine hydrochloride in a dedicated, clearly labeled, and chemically compatible (e.g., polyethylene) waste container.[1][10]

  • The label must include the words "Hazardous Waste," the full chemical name, and the approximate concentration and quantity.[9]

  • Do not mix azide waste with other chemical waste streams, especially acidic waste.[2]

• Storage:

  • Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[4]

  • The storage location should be a designated satellite accumulation area for hazardous waste.

• EHS Pickup:

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.[4]

For Small-Scale Laboratory Deactivation of Dilute Solutions (<5%):

For dilute solutions, chemical deactivation to a less hazardous substance may be an option before collection by EHS. This procedure is inherently hazardous and should only be performed by trained personnel with appropriate safety measures in place.

Principle of Deactivation: The azide can be converted to nitrogen gas through reaction with nitrous acid (generated in situ from sodium nitrite and an acid).[3][11]

Required Materials:

• Three-necked round-bottom flask

• Stir bar and magnetic stir plate

• Dropping funnel

• Gas outlet tube leading to the back of the fume hood or a gas trap

• 20% aqueous solution of sodium nitrite (NaNO₂)

• 20% aqueous solution of sulfuric acid (H₂SO₄)

• Starch-iodide paper

Deactivation Protocol:

• Setup: In a chemical fume hood, place the dilute azide solution in the three-necked flask equipped with a stir bar. Attach the dropping funnel and the gas outlet.

• Addition of Sodium Nitrite: While stirring, add a 20% aqueous solution of sodium nitrite. Use approximately 1.5 grams of sodium nitrite for every 1 gram of the azide compound.[3]

• Acidification: Crucially, only after the addition of sodium nitrite , slowly add the 20% sulfuric acid solution from the dropping funnel until the reaction mixture is acidic (test with pH paper). Never add the acid before the nitrite , as this will generate highly toxic and explosive hydrazoic acid (HN₃).[3][4]

• Reaction Monitoring: Gas evolution (nitrogen and nitrogen oxides) will occur. Continue stirring until the gas evolution ceases.

• Completion Test: Test the solution with starch-iodide paper. A blue color indicates the presence of excess nitrous acid, signifying that the azide has been completely destroyed.[4]

• Neutralization: Carefully neutralize the reaction mixture to a pH between 6 and 9 with a dilute solution of sodium hydroxide.[3]

• Waste Collection: The final neutralized solution must still be collected as hazardous waste and disposed of through your institution's EHS department.[3][4]

Parameter	Recommendation	Source
Azide Concentration for Deactivation	< 5%	[3]
Sodium Nitrite to Azide Ratio (w/w)	1.5 : 1	[3]
Final pH of Neutralized Solution	6 - 9	[3]

Spill and Decontamination Procedures

In the event of a spill, prompt and appropriate action is critical.

For Small Spills:

• Solutions (<250 mL):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, confine the spill with absorbent pads.[6]

  • Clean the affected area with a pH > 9 buffer solution to prevent the formation of hydrazoic acid.[6]

  • Wipe the area with fresh absorbent pads.

  • Collect all contaminated materials in a sealed bag or container labeled as "azide contaminated waste" for disposal through EHS.[6]

• Solids (<250 g):

  • Gently cover the solid spill with paper towels or absorbent pads.[6]

  • Wet the covering with a pH > 9 buffer solution to prevent dust from becoming airborne.[6]

  • Carefully sweep the material into a non-metallic container.[8]

  • Decontaminate the area as described for solutions.

  • Collect all contaminated materials for EHS disposal.

For Large Spills:

• Evacuate the immediate area.

• Alert your supervisor and contact your institution's emergency response team and EHS department.

• Do not attempt to clean up a large spill unless you are trained and equipped to do so.

Decontamination of Glassware and Equipment:

• Rinse all contaminated glassware and equipment with a pH > 9 buffer solution.[6]

• Collect the rinsate as "azide contaminated waste."[6]

• Follow with a standard laboratory cleaning procedure.

Conclusion

The responsible disposal of (2R)-1-azidopropan-2-amine hydrochloride is a non-negotiable aspect of laboratory safety. By understanding the inherent risks, implementing robust safety protocols, and adhering to the procedural guidance outlined in this document, you can ensure the protection of yourself, your colleagues, and the environment. Always consult your institution's specific chemical hygiene plan and EHS guidelines to ensure full compliance.

References

• Azides - UVIC. (2022, May 18).
• Information on Azide Compounds - Stanford Environmental Health & Safety. Retrieved from Stanford University Environmental Health & Safety.
• Sodium Azide - Yale Environmental Health & Safety.
• Sodium Azide SOP - Duke OESO.
• Safe Handling of Azides - safety.pitt.edu. (2013, February 1). Retrieved from University of Pittsburgh Environmental Health and Safety.
• Application Notes and Protocols for the Safe Handling of Aromatic Azides in a Laboratory Setting - Benchchem.
• Safe Handling of Sodium Azide (SAZ) - Environment, Health & Safety. (2017, July 14). Retrieved from The University of Texas at Austin Environmental Health and Safety.
• Proper Disposal of HEX Azide, 6-Isomer: A Step-by-Step Guide for Laboratory Professionals - Benchchem.
• Sodium Azide. Retrieved from University of California, Santa Barbara Environmental Health & Safety.
• Sodium azide: Uses, safety and sustainable alternatives - Abcam.
• Sodium Azide: Systemic Agent | NIOSH - CDC. Retrieved from Centers for Disease Control and Prevention.
• ChemNote: Azides | ChemSee. (2024, December 6).
• A comparative study on the thermal stability of different organic azides - Benchchem.
• Organic azide - Wikipedia.
• Hazard Alert: Use and disposal of inorganic azides - The Waite. (2017, August 15).
• 7.15 Reactive and Potentially Explosive Chemicals | Environment, Health and Safety. Retrieved from University of Colorado Boulder Environmental Health and Safety.
• Working with Hazardous Chemicals - Organic Syntheses.
• Nitrene formation is the first step of the thermal and photochemical decomposition reactions of organic azides - RSC Publishing.
• The thermal decomposition of azidopyridines - ResearchGate. (2025, August 9).
• US7338540B1 - Decomposition of organic azides - Google Patents. (2008, March 4).
• How to removed Sodium azide ? | ResearchGate. (2025, August 11).
• How to quench azide : r/Chempros - Reddit. (2021, March 2).
• Hazardous Waste and Disposal - American Chemical Society - ACS.org.
• How to Dispose of Chemical Waste | Environmental Health and Safety. Retrieved from Case Western Reserve University Environmental Health and Safety.
• SAFETY DATA SHEET - MilliporeSigma. (2025, November 6).
• Chemical Neutralization of Bulk Explosives and Energetic Wastes – Case Studies - Munirem Environmental.
• Chemical and Hazardous Waste Management and Disposal Policy.
• How to Store and Dispose of Extremely Hazardous Chemical Waste - Blink. (2024, March 3). Retrieved from University of California, San Diego.
• Proper disposal of chemicals - Sciencemadness Wiki. (2025, August 20).
• Large-Scale Preparation and Usage of Azides - ResearchGate.
• Reduction of Azides.
• Reduction of Organic Azides to Amines using Reusable Fe3O4 Nanoparticles in Aqueous Medium - The Royal Society of Chemistry.
• sigma-aldrich - Safety Data Sheet. (2012, January 20).
• The NIH Drain Discharge Guide.
• SAFETY DATA SHEET - Fisher Scientific.
• Disposal of Chemicals used in the Illicit Manufacture of Drugs - Unodc.

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Personal protective equipment for handling (2R)-1-azidopropan-2-amine hydrochloride

Executive Summary: The "Low C/N" Hazard

STOP AND READ: Do not treat (2R)-1-azidopropan-2-amine hydrochloride as a standard organic salt.

While the hydrochloride salt form reduces volatility compared to its free base, this compound retains a highly energetic azide (

) functional group. The critical safety metric for organic azides is the Carbon-to-Nitrogen (C/N) ratio .[1]

• Formula (Free Base):

• Carbon Count: 3

• Nitrogen Count: 4

• C/N Ratio:

The Safety Rule: Organic azides are generally considered stable only if the ratio of

[1, 2]. Conclusion: With a ratio of 0.75 , this compound is potentially explosive , shock-sensitive, and thermally unstable. It falls into the "High Hazard" category. Standard nitrile gloves and safety glasses are insufficient .

Personal Protective Equipment (PPE) Matrix

The following PPE system is non-negotiable for handling low-molecular-weight azides.

Zone	Component	Specification	Scientific Rationale
Ocular	Primary	Chemical Splash Goggles (ANSI Z87.1+)	Prevents liquid entry from splashes; standard glasses allow side-entry.
Secondary	Face Shield (Polycarbonate, 8-inch)	CRITICAL: Protects the neck and face from high-velocity glass shards in the event of a flask detonation [3].
Dermal (Hand)	Inner Layer	Silver Shield™ (EVOH/PE Laminate)	Small organic azides can permeate nitrile rubber rapidly. Laminate offers broad chemical resistance [4].
Outer Layer	Nitrile (5 mil minimum)	Provides dexterity and protects the inner laminate glove from physical tears.
Body	Core	Flame-Resistant (FR) Lab Coat (Nomex/Kevlar)	Synthetic blends (polyester) can melt into skin during a flash fire. FR cotton or Nomex is required.
Respiratory	Primary	Chemical Fume Hood	Sash at <18 inches. Acts as the primary blast barrier.

Engineering Controls & Decision Logic

You must validate your setup before opening the container. Use this logic flow to determine if your engineering controls are sufficient.

Figure 1: Decision logic for handling low C/N ratio azides. Note that (2R)-1-azidopropan-2-amine falls immediately into the High Risk path.

Operational Protocol: Step-by-Step

A. Weighing & Transfer

Hazard: Friction sensitivity. Metal-on-metal contact can generate "hot spots" or form heavy metal azides (e.g., copper azide), which are primary explosives [5].[1]

• Equipment Prep: Use only Teflon or plastic spatulas . Never use stainless steel.

• Anti-Static: Use an anti-static gun on the weigh boat if the powder is fluffy; static discharge can trigger decomposition.

• Containment: Weigh inside the fume hood if possible. If the balance is outside, transfer the closed container to the hood immediately after weighing.

B. Reaction Setup

Hazard: Pressure buildup and incompatibility.

• Glassware: Do NOT use ground glass joints (standard taper). The friction of rotating a joint can detonate azide dust trapped in the grease [6]. Use thread-joint (GL) glassware or secure septa with wire/zip ties.

• Solvent Selection:

  • Avoid: Dichloromethane (DCM) or Chloroform.[2] Azides react with halogenated solvents to form di- and tri-azidomethane , which are extremely explosive [7].[1][2][3]

  • Preferred: Methanol, Ethanol, or DMF.

• Temperature: Maintain temperature

  . Do not reflux.

C. The "Acid Trap" Warning

Since this is a hydrochloride salt , it is acidic.

• Danger: If you add a strong base (NaOH, TEA) to neutralize the salt, you liberate the free amine .

• Result: The free amine has a higher vapor pressure and is more flammable. Ensure active ventilation during any neutralization step.

Deactivation & Disposal (The Nitrous Acid Quench)

NEVER pour azide solutions down the drain.[1][4][5][6][7] They react with lead/copper piping to form explosive plumbing traps.[7]

Protocol: The safest method for destroying small quantities (<5g) of azide is nitrosation, converting the azide to benign nitrous oxide (

) and nitrogen gas [8].

Reagents Needed:

• 20% Sodium Nitrite (

  ) solution.[1][5]

• 20% Sulfuric Acid (

  ) solution.[1]

• Starch-iodide paper.

Workflow:

Figure 2: Chemical deactivation workflow. Note: Step 2 generates NOx gases and must be done in a ventilated hood.

Detailed Steps:

• Place the azide waste in a 3-neck flask in the fume hood.

• Add Sodium Nitrite solution (approx.[1][5] 1.5g

  per 1g Azide).[1][5]

• Dropwise add Sulfuric Acid.[1] Caution: This releases toxic

  fumes.

• Stir until gas evolution ceases.

• Test with starch-iodide paper. If it turns blue, excess nitrite is present (good). If not, add more nitrite.

• Neutralize with NaOH to pH 7 and dispose of as aqueous chemical waste.

References

• Smith, P. A. S. (1966). Open-Chain Nitrogen Compounds. Benjamin/Cummings.

• University of California, San Diego (UCSD). (2023).[6] Sodium Azide and Organic Azides Safety Guide. Link

• American Chemical Society (ACS). (2025). Safety Guidelines for Handling Organic Azides. Link

• Honeywell Safety. (n.d.). Silver Shield™ Technical Data Sheet. Link

• University of Pittsburgh. (2013). Safe Handling of Azides. Link

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions.

• Stanford University. (2023). Information on Azide Compounds. Link

• National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. National Academies Press.[6]

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• 2. ucd.ie [ucd.ie]
• 3. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
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• 5. chemistry.unm.edu [chemistry.unm.edu]
• 6. Handling Sodium Azide [blink.ucsd.edu]
• 7. research.wayne.edu [research.wayne.edu]